Andrastin D

Core Science & Biosynthesis

An In-depth Technical Guide to the Andrastin D Biosynthesis Pathway in Fungal Species

For Researchers, Scientists, and Drug Development Professionals

Introduction

Andrastin D, a member of the andrastin family of meroterpenoids, has garnered significant interest within the scientific community due to its potent inhibitory activity against protein farnesyltransferase, a key enzyme implicated in oncogenic Ras protein function.[1] Produced by various fungal species, particularly within the Penicillium genus, Andrastin D's complex chemical structure and promising biological activity make its biosynthetic pathway a compelling subject of study for natural product chemists, enzymologists, and synthetic biologists. This technical guide provides a comprehensive overview of the Andrastin D biosynthesis pathway, detailing the genetic framework, enzymatic transformations, and regulatory aspects. It is designed to serve as a valuable resource for researchers seeking to understand, engineer, and exploit this intricate metabolic cascade for applications in drug discovery and development.

The Andrastin Biosynthetic Gene Cluster (adr)

The biosynthesis of andrastins, including Andrastin D, is orchestrated by a dedicated set of genes organized into a biosynthetic gene cluster (BGC), designated as the adr cluster. This cluster has been identified and characterized in several Penicillium species, most notably Penicillium chrysogenum and Penicillium roqueforti.[2][3][4] The adr cluster in P. roqueforti spans approximately 29.4 kbp and contains ten key genes essential for the production of andrastins.[2][3] Gene silencing experiments have confirmed the involvement of these genes in the biosynthetic pathway.[2][4]

Table 1: Genes of the Andrastin (adr) Biosynthetic Cluster in Penicillium roqueforti [2]

Gene	Putative Function
adrD	Polyketide Synthase (PKS)
adrG	Prenyltransferase
adrK	Methyltransferase
adrH	FAD-dependent Monooxygenase
adrI	Terpene Cyclase
adrF	Short-chain Dehydrogenase/Reductase (SDR)
adrE	Ketoreductase
adrJ	Acetyltransferase
adrA	Cytochrome P450 Monooxygenase
adrC	Major Facilitator Superfamily (MFS) Transporter

The Andrastin D Biosynthetic Pathway

The biosynthesis of Andrastin D is a multi-step enzymatic process that begins with precursors from primary metabolism and proceeds through a series of complex chemical transformations to yield the final product. The pathway can be broadly divided into the formation of the core andrastin scaffold and subsequent tailoring reactions.

Core Scaffold Formation

The initial steps of the pathway involve the synthesis of the characteristic five-methyl substituted ent-5α,14β-androstane skeleton.[5] This process begins with the convergence of two metabolic pathways: the polyketide pathway and the terpenoid pathway.

• Polyketide Backbone Synthesis: The iterative Type I polyketide synthase (PKS), AdrD , catalyzes the synthesis of 3,5-dimethylorsellinic acid (DMOA) from acetyl-CoA, malonyl-CoA, and S-adenosylmethionine (SAM).[2][4]

• Prenylation: The prenyltransferase AdrG then attaches a farnesyl diphosphate (FPP) molecule to DMOA.[2][4] FPP is a C15 isoprenoid synthesized through the mevalonate pathway.

• Methylation: The methyltransferase AdrK is proposed to catalyze the methylation of the carboxyl group of the farnesylated DMOA intermediate.[2][4]

• Epoxidation: The FAD-dependent monooxygenase AdrH is responsible for the epoxidation of the farnesyl moiety, forming an epoxyfarnesyl-DMOA methyl ester.[2][4][6][7]

• Cyclization: The terpene cyclase AdrI catalyzes a complex cyclization cascade of the epoxyfarnesyl precursor to form the tetracyclic andrastin scaffold, yielding the first andrastin intermediate in the pathway, Andrastin E.[2][4][6][7]

Tailoring Reactions to Andrastin D

Following the formation of the core andrastin skeleton, a series of tailoring enzymes modify the structure to produce the various andrastin analogs, including Andrastin D.

• Oxidation: The short-chain dehydrogenase/reductase (SDR) AdrF oxidizes the hydroxyl group of Andrastin E to a ketone, forming Andrastin D.[8]

The proposed biosynthetic pathway leading to Andrastin D is depicted in the following diagram:

References

• 1. Andrastin D, novel protein farnesyltransferase inhibitor produced by Penicillium sp. FO-3929 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The Biosynthetic Gene Cluster for Andrastin A in Penicillium roqueforti - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Biosynthetic Gene Cluster for Andrastin A in Penicillium roqueforti - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Frontiers | The Biosynthetic Gene Cluster for Andrastin A in Penicillium roqueforti [frontiersin.org]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. PrlaeA Affects the Production of Roquefortine C, Mycophenolic Acid, and Andrastin A in Penicillium roqueforti, but It Has Little Impact on Asexual Development [mdpi.com]
• 8. Biosynthesis of fungal meroterpenoids - Natural Product Reports (RSC Publishing) DOI:10.1039/C5NP00090D [pubs.rsc.org]

Probing the Molecular Interactions of Andrastin D with Farnesyltransferase: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction to Farnesyltransferase and the Ras Signaling Pathway

Farnesyltransferase is a zinc-dependent enzyme that catalyzes the transfer of a 15-carbon farnesyl pyrophosphate (FPP) group to a cysteine residue within a C-terminal "CAAX" motif of target proteins. This lipidation is the first and essential step for the proper subcellular localization and function of numerous proteins involved in signal transduction.

The most well-characterized substrates of FTase are the Ras proteins (H-Ras, N-Ras, and K-Ras). In their inactive, GDP-bound state, Ras proteins reside in the cytosol. Upon activation by upstream signals (e.g., from receptor tyrosine kinases), Ras exchanges GDP for GTP, leading to a conformational change that allows it to interact with and activate downstream effector proteins. This initiates a signaling cascade, most notably the Raf-MEK-ERK (MAPK) pathway, which ultimately regulates gene expression involved in cell proliferation, differentiation, and survival.

Farnesylation of Ras is crucial for its anchoring to the inner leaflet of the plasma membrane, a prerequisite for its signaling function. Inhibition of FTase, therefore, presents a logical strategy to disrupt aberrant Ras-driven signaling in cancer cells.

Figure 1: The Ras signaling pathway, initiated by growth factor binding and leading to changes in gene expression.

Quantitative Analysis of Andrastin-Mediated Farnesyltransferase Inhibition

While the specific IC50 value for Andrastin D against farnesyltransferase is not available in the reviewed literature, data for the structurally similar Andrastins A, B, and C, isolated from the same fungal strain (Penicillium sp. FO-3929), have been reported.[1] This data provides a valuable benchmark for understanding the potential potency of Andrastin D.

Compound	IC50 (µM) against Farnesyltransferase	Source
Andrastin A	24.9	Omura, S., et al. (1996). Andrastins A-C, new protein farnesyltransferase inhibitors produced by Penicillium sp. FO-3929. I. Producing strain, fermentation, isolation, and biological activities. The Journal of Antibiotics, 49(5), 414-417.[1]
Andrastin B	47.1	Omura, S., et al. (1996). Andrastins A-C, new protein farnesyltransferase inhibitors produced by Penicillium sp. FO-3929. I. Producing strain, fermentation, isolation, and biological activities. The Journal of Antibiotics, 49(5), 414-417.[1]
Andrastin C	13.3	Omura, S., et al. (1996). Andrastins A-C, new protein farnesyltransferase inhibitors produced by Penicillium sp. FO-3929. I. Producing strain, fermentation, isolation, and biological activities. The Journal of Antibiotics, 49(5), 414-417.[1]

Proposed Mechanism of Action of Andrastin D

The precise binding mode and kinetic profile of Andrastin D on farnesyltransferase have not been fully elucidated in publicly available literature. However, based on the general mechanisms of other non-peptidomimetic farnesyltransferase inhibitors, a competitive or non-competitive mode of inhibition with respect to the substrates (Farnesyl Pyrophosphate or the protein substrate) is plausible.

Given their steroidal-like structure, it is hypothesized that Andrastins may interact with the hydrophobic binding pocket of the farnesyltransferase alpha subunit, which is known to accommodate the farnesyl tail of FPP. Alternatively, they could interfere with the binding of the protein substrate at the active site.

Figure 2: Proposed inhibitory action of Andrastin D on farnesyltransferase, preventing the farnesylation of target proteins.

Experimental Protocols: Farnesyltransferase Inhibition Assay

A common method to determine the inhibitory activity of compounds like Andrastin D against farnesyltransferase is a fluorescence-based in vitro assay. This assay measures the transfer of a farnesyl group from FPP to a fluorescently labeled peptide substrate.

Materials:

• Recombinant human or rat farnesyltransferase

• Farnesyl pyrophosphate (FPP)

• Fluorescently labeled peptide substrate (e.g., dansylated-GCVLS)

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.5, 50 mM ZnCl2, 20 mM KCl, 5 mM MgCl2, 1 mM DTT)

• Andrastin D or other test compounds dissolved in a suitable solvent (e.g., DMSO)

• Microplate reader with fluorescence detection capabilities

Procedure:

• Compound Preparation: Prepare a serial dilution of Andrastin D in the assay buffer. Ensure the final solvent concentration is consistent across all wells and does not exceed a level that inhibits the enzyme (typically <1% DMSO).

• Enzyme and Inhibitor Pre-incubation: In a microplate, add the farnesyltransferase enzyme to the wells containing the diluted Andrastin D or control vehicle. Allow for a pre-incubation period (e.g., 10-15 minutes at room temperature) to permit the inhibitor to bind to the enzyme.

• Reaction Initiation: Initiate the enzymatic reaction by adding a mixture of FPP and the fluorescent peptide substrate to each well.

• Incubation: Incubate the reaction mixture at a controlled temperature (e.g., 37°C) for a defined period (e.g., 30-60 minutes).

• Fluorescence Measurement: Measure the fluorescence intensity at appropriate excitation and emission wavelengths for the chosen fluorescent label. The farnesylation of the peptide alters its fluorescent properties.

• Data Analysis: Calculate the percentage of inhibition for each concentration of Andrastin D relative to the control (no inhibitor). Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.

Figure 3: A generalized workflow for determining the in vitro inhibitory activity of Andrastin D against farnesyltransferase.

Conclusion and Future Directions

Andrastin D, a natural product from Penicillium sp., represents a promising scaffold for the development of novel farnesyltransferase inhibitors. While direct quantitative inhibitory data for Andrastin D is lacking in the public domain, the activity of its close analogs suggests that it likely possesses significant FTase inhibitory properties.

Future research should focus on several key areas to fully elucidate the therapeutic potential of Andrastin D:

• Determination of the IC50 value of Andrastin D against farnesyltransferase to accurately quantify its potency.

• Kinetic studies to determine the mode of inhibition (e.g., competitive, non-competitive, or mixed) with respect to both FPP and the protein substrate.

• Structural biology studies , such as X-ray co-crystallography or cryo-electron microscopy, to determine the precise binding site of Andrastin D on farnesyltransferase.

• Cell-based assays to evaluate the effect of Andrastin D on the farnesylation of Ras and other target proteins in cancer cell lines.

• In vivo studies in animal models of cancer to assess the anti-tumor efficacy, pharmacokinetics, and safety profile of Andrastin D.

A deeper understanding of the molecular interactions between Andrastin D and farnesyltransferase will be instrumental in the rational design and development of more potent and selective second-generation inhibitors for the treatment of Ras-driven cancers and other diseases where farnesylation plays a key pathological role.

References

• 1. Andrastins A-C, new protein farnesyltransferase inhibitors produced by Penicillium sp. FO-3929. I. Producing strain, fermentation, isolation, and biological activities - PubMed [pubmed.ncbi.nlm.nih.gov]

Andrastin D: A Natural Farnesyltransferase Inhibitor for Oncological Research

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Andrastin D is a meroterpenoid natural product first identified from the fungus Penicillium sp. FO-3929.[1] It belongs to a class of andrastin compounds that have garnered significant interest within the scientific community for their potential as anti-cancer agents. The primary mechanism of action for these compounds, including Andrastin D, is the inhibition of farnesyltransferase (FTase), a critical enzyme in the post-translational modification of various cellular proteins, most notably the Ras family of small GTPases.[2][3]

The Ras proteins are key regulators of cellular signal transduction pathways that control cell proliferation, differentiation, and survival. Mutations in Ras genes are prevalent in a significant percentage of human cancers, leading to constitutively active Ras proteins that drive uncontrolled cell growth. The farnesylation of Ras, a lipid modification catalyzed by FTase, is essential for its localization to the plasma membrane and subsequent activation of downstream signaling cascades. By inhibiting FTase, Andrastin D and other farnesyltransferase inhibitors (FTIs) prevent Ras from reaching its site of action, thereby blocking its oncogenic signaling. This guide provides a comprehensive overview of Andrastin D as a natural farnesyltransferase inhibitor, including its inhibitory activity, the experimental protocols for its study, and its role in the context of the Ras signaling pathway.

Quantitative Data on Farnesyltransferase Inhibition

Compound	Source Organism	Target Enzyme	IC50 (µM)	Reference
Andrastin A	Penicillium sp. FO-3929	Farnesyltransferase	24.9	[4]
Andrastin B	Penicillium sp. FO-3929	Farnesyltransferase	47.1	[4]
Andrastin C	Penicillium sp. FO-3929	Farnesyltransferase	13.3	[4]
Andrastin D	Penicillium sp. FO-3929	Farnesyltransferase	Not Reported

Experimental Protocols

Isolation and Purification of Andrastin D

The following protocol is adapted from methods used for the isolation of andrastin compounds from Penicillium cultures.[4]

1.1. Fermentation:

• A culture of Penicillium sp. FO-3929 is grown in a suitable liquid fermentation medium (e.g., potato dextrose broth) at 25-28°C for 7-10 days with shaking.

1.2. Extraction:

• The culture broth is centrifuged to separate the mycelium from the supernatant.

• The supernatant is extracted three times with an equal volume of ethyl acetate.

• The ethyl acetate extracts are combined and concentrated under reduced pressure to yield a crude extract.

1.3. Chromatographic Purification:

• Silica Gel Chromatography: The crude extract is subjected to silica gel column chromatography, eluting with a gradient of hexane and ethyl acetate to separate major fractions.

• ODS Chromatography: Fractions showing farnesyltransferase inhibitory activity are further purified by reversed-phase chromatography on an octadecylsilan (ODS) column, eluting with a gradient of methanol and water.

• High-Performance Liquid Chromatography (HPLC): Final purification is achieved by preparative HPLC on a C18 column to yield pure Andrastin D.

Farnesyltransferase Inhibition Assay

This protocol is a generalized method for determining the in vitro inhibitory activity of compounds against farnesyltransferase.

2.1. Reagents and Materials:

• Recombinant human farnesyltransferase

• Farnesyl pyrophosphate (FPP)

• A fluorescently labeled peptide substrate (e.g., Dansyl-GCVLS)

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.5, 5 mM MgCl2, 5 mM DTT)

• Andrastin D (dissolved in DMSO)

• 96-well black microplates

• Fluorescence plate reader

2.2. Assay Procedure:

• Prepare a reaction mixture containing the assay buffer, recombinant farnesyltransferase, and the fluorescently labeled peptide substrate in each well of the microplate.

• Add varying concentrations of Andrastin D (or vehicle control, DMSO) to the wells.

• Initiate the enzymatic reaction by adding farnesyl pyrophosphate to each well.

• Incubate the plate at 37°C for a specified time (e.g., 60 minutes).

• Stop the reaction (e.g., by adding a stopping reagent or by heat inactivation).

• Measure the fluorescence intensity at the appropriate excitation and emission wavelengths for the fluorescent label.

• Calculate the percentage of inhibition for each concentration of Andrastin D compared to the vehicle control.

• Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a sigmoidal dose-response curve.

Signaling Pathways and Mechanism of Action

Andrastin D's primary molecular target is farnesyltransferase. The inhibition of this enzyme disrupts the farnesylation of a number of proteins, with the most well-studied consequence being the prevention of Ras protein localization to the cell membrane. This, in turn, inhibits the activation of downstream signaling pathways critical for cell growth and survival.

Caption: Ras signaling pathway and inhibition by Andrastin D.

The diagram above illustrates the canonical Ras signaling pathway. Upon stimulation by growth factors, receptor tyrosine kinases (RTKs) activate guanine nucleotide exchange factors (GEFs) that promote the exchange of GDP for GTP on Ras, leading to its activation. Active, GTP-bound Ras then recruits and activates downstream effector proteins, including Raf and PI3K. This initiates two major signaling cascades: the RAF-MEK-ERK (MAPK) pathway and the PI3K-Akt pathway, both of which promote cell proliferation, survival, and differentiation.

The farnesylation of the precursor form of Ras (pre-Ras) by farnesyltransferase is a critical step that allows Ras to anchor to the inner leaflet of the plasma membrane. Andrastin D, by inhibiting FTase, prevents this crucial modification. As a result, Ras remains in the cytosol and cannot be activated, effectively shutting down its downstream signaling pathways.

References

• 1. Andrastin D, novel protein farnesyltransferase inhibitor produced by Penicillium sp. FO-3929 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. An overview on natural farnesyltransferase inhibitors for efficient cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Andrastins A-C, new protein farnesyltransferase inhibitors produced by Penicillium sp. FO-3929. I. Producing strain, fermentation, isolation, and biological activities - PubMed [pubmed.ncbi.nlm.nih.gov]

understanding the meroterpenoid structure of Andrastin D

An In-Depth Technical Guide to the Meroterpenoid Structure of Andrastin D

For Researchers, Scientists, and Drug Development Professionals

Abstract

Andrastin D is a fungal meroterpenoid, a class of natural products derived from both polyketide and terpenoid biosynthetic pathways.[1][2] Produced by various Penicillium species, including Penicillium roqueforti, it belongs to a family of compounds (Andrastins A-D) recognized for their significant biological activities.[3][4][5] Structurally, Andrastin D is characterized by a complex, tetracyclic steroid-like skeleton.[4] Its primary mechanism of action involves the inhibition of protein farnesyltransferase, an enzyme critical for the post-translational modification of Ras proteins, which are key players in cell signaling pathways frequently dysregulated in cancer.[1][3][4][6] This inhibitory action positions Andrastin D and its analogues as promising candidates for antitumoral drug development.[3][7] This guide provides a comprehensive overview of the structure, biosynthesis, experimental characterization, and biological significance of Andrastin D.

Introduction to Meroterpenoids and the Andrastin Family

Meroterpenoids are hybrid natural products that are partially derived from the terpenoid pathway.[8] Fungi, in particular, are prolific producers of meroterpenoids with exceptionally diverse and complex structures.[1] The andrastin family of meroterpenoids is biosynthesized from 5-dimethylorsellinic acid (DMOA) and farnesyl diphosphate (FPP).[2] These compounds are distinguished by a five-methyl substituted ent-5α,14β-androstane skeleton, which is a 6,6,6,5-tetracarbocyclic ring system.[2] First identified as potent inhibitors of protein farnesyltransferase, the andrastins have garnered significant attention for their potential therapeutic applications.[1][7]

Molecular Structure of Andrastin D

Andrastin D possesses a rigid tetracyclic core structure. PubChem identifies it as a 3-oxo steroid that is structurally derived from Andrastin C via the formal oxidative cleavage of the acetoxy group at the 3-beta position.[4] This results in a 3-oxo derivative.[4] Its biological role is defined as a metabolite of Penicillium and an inhibitor of EC 2.5.1.58 (protein farnesyltransferase).[4]

Data Presentation: Physicochemical Properties

The following table summarizes the key computed properties of Andrastin D.

Property	Value	Source
Molecular Formula	C₂₆H₃₆O₅	[4]
Molecular Weight	428.6 g/mol	[4]
Exact Mass	428.25627424 Da	[4]
IUPAC Name	methyl (5S,8S,9S,10R,13R,14R)-17-hydroxy-4,4,8,10,12,13,16-heptamethyl-3,15-dioxo-1,2,5,6,7,9-hexahydrocyclopenta[a]phenanthrene-14-carboxylate	[4]
PubChem CID	10477690	[4]
CAS Number	184432-08-4	[4]

Spectroscopic Data for Structural Elucidation

Data Presentation: Representative NMR Data for the Andrastin Skeleton

The following table presents ¹H and ¹³C NMR data for Penimeroterpenoid A, a closely related andrastin-type meroterpenoid, to illustrate the typical spectroscopic signatures of this structural class.

Position	δC (ppm)	δH (ppm, J in Hz)
1	27.8, CH₂	2.32, m; 1.01, dt (12.0, 5.5)
2	23.4, CH₂	1.59, m
3	77.1, CH	4.65, m
4	37.0, C	-
5	47.7, CH	1.78, m
6	16.9, CH₂	2.02, m; 1.81, m
7	30.8, CH₂	2.81, td (13.5, 3.5); 2.36, m
8	38.6, C	-
9	53.5, CH	2.19, s
10	52.3, C	-
11	126.4, CH	5.82, s
12	132.9, C	-
13	49.5, C	-
14	70.6, C	-
15	210.6, C	-
16	72.1, C	-
17	206.8, C	-
18	24.3, CH₃	1.26, s
19	18.9, CH₃	1.68, s
20	24.3, CH₃	1.26, s
21	204.5, CH	10.1, s
22	170.7, C	-
23	21.3, CH₃	2.12, s
24	29.7, CH₃	1.18, s
25	29.7, CH₃	1.18, s
26	19.9, CH₃	1.15, s
27	167.3, C	-
28	51.9, CH₃	3.69, s

Data adapted from the analysis of Penimeroterpenoid A from Penicillium sp.[11]

Biosynthesis of Andrastin D

The biosynthesis of andrastins is a multi-step enzymatic process involving a dedicated gene cluster, referred to as the 'adr' cluster in Penicillium species.[3][12] The pathway begins with two primary precursors: 3,5-dimethylorsellinic acid (DMOA), synthesized by a non-reducing polyketide synthase (NR-PKS), and farnesyl diphosphate (FPP) from the terpenoid pathway.[1][13]

The key steps leading to Andrastin D are as follows:

• Formation of Andrastin E : The pathway proceeds through several intermediates to form the first tetracyclic compound, Andrastin E.[1]

• Oxidation to Andrastin D (Ketone Form) : Andrastin E is oxidized by a short-chain dehydrogenase/reductase (SDR) enzyme, AdrF, to produce the ketone form, which is Andrastin D.[1]

• Further Modifications : Andrastin D can then be further processed. For example, it is a precursor to Andrastin C (via reduction) and subsequently Andrastin A through a series of enzymatic reactions including reduction, acetylation, and oxidation catalyzed by enzymes like AdrE, AdrJ, and the P450 monooxygenase AdrA.[1]

Caption: Biosynthetic pathway from precursors to Andrastin A, highlighting Andrastin D as a key intermediate.

Experimental Protocols

Protocol 1: Isolation and Purification of Andrastins

This protocol outlines a general method for the isolation of andrastin-type meroterpenoids from fungal cultures, adapted from procedures described for Penicillium sp.[2]

• Fungal Cultivation : The producing fungal strain (e.g., Penicillium sp.) is cultured in a suitable liquid or solid medium (e.g., Potato Dextrose Broth or Yeast Extract Sucrose agar) under optimal temperature and agitation conditions for a period sufficient for secondary metabolite production (typically 7-21 days).

• Extraction : The fungal culture (including mycelium and broth) is extracted exhaustively with an organic solvent, commonly ethyl acetate. The organic solvent is then evaporated under reduced pressure to yield a crude extract.

• Preliminary Fractionation : The crude extract is subjected to vacuum liquid chromatography (VLC) on silica gel, eluting with a solvent gradient of increasing polarity (e.g., a hexane-ethyl acetate gradient followed by a dichloromethane-methanol gradient) to separate the extract into several primary fractions.

• Chromatographic Purification : Fractions showing the presence of target compounds (as determined by thin-layer chromatography or LC-MS) are further purified. This typically involves repeated column chromatography on silica gel, Sephadex LH-20, and/or preparative high-performance liquid chromatography (HPLC) with a suitable column (e.g., C18) and mobile phase to yield the pure compounds.[2]

Protocol 2: Workflow for Structural Elucidation

This protocol describes the standard workflow for identifying and characterizing a purified compound like Andrastin D.

• Mass Spectrometry : High-resolution electrospray ionization mass spectrometry (HRESIMS) is performed to determine the precise molecular formula of the isolated compound.[2]

• 1D NMR Spectroscopy : ¹H and ¹³C NMR spectra are acquired to identify the types and numbers of protons and carbons in the molecule.

• 2D NMR Spectroscopy : A suite of 2D NMR experiments is conducted to establish the molecular structure:

  • COSY (Correlation Spectroscopy) : Identifies proton-proton (H-H) spin-spin couplings, revealing adjacent protons.

  • HSQC (Heteronuclear Single Quantum Coherence) : Correlates protons with their directly attached carbons.

  • HMBC (Heteronuclear Multiple Bond Correlation) : Shows correlations between protons and carbons that are two or three bonds away, which is crucial for connecting different fragments of the molecule.[10]

• Stereochemistry Determination : The relative and absolute configurations are determined using techniques such as Nuclear Overhauser Effect (NOE) experiments, X-ray crystallography, or by comparing experimental and calculated electronic circular dichroism (ECD) spectra.[2]

Caption: General experimental workflow for the isolation and structural elucidation of Andrastin D.

Biological Activity and Mechanism of Action

Andrastins A-D are known inhibitors of protein farnesyltransferase.[1][7] This enzyme catalyzes the attachment of a farnesyl lipid group to the C-terminus of specific proteins, most notably the Ras family of small GTPases. This farnesylation is essential for anchoring Ras proteins to the plasma membrane, a prerequisite for their function in signal transduction pathways that control cell proliferation and differentiation.[3]

Oncogenic mutations in Ras genes are found in a large percentage of human cancers, leading to constitutively active Ras signaling and uncontrolled cell growth. By inhibiting farnesyltransferase, Andrastin D prevents the localization and function of oncogenic Ras, thereby disrupting the downstream signaling cascade and inhibiting tumor cell proliferation.[3][7] This makes farnesyltransferase a compelling target for anticancer drug discovery.

Caption: Andrastin D inhibits farnesyltransferase, preventing Ras protein activation and cell proliferation.

Conclusion

Andrastin D is a structurally intricate meroterpenoid with significant potential in oncology. Its tetracyclic androstane-type skeleton, a product of a complex fungal biosynthetic pathway, has been thoroughly characterized by modern spectroscopic methods. As a potent inhibitor of protein farnesyltransferase, it serves as a valuable lead compound in the development of anticancer therapeutics targeting the Ras signaling pathway. Further investigation into its structure-activity relationships and synthetic accessibility will be crucial for translating its biological activity into clinical applications.

References

• 1. Biosynthesis of fungal meroterpenoids - Natural Product Reports (RSC Publishing) DOI:10.1039/C5NP00090D [pubs.rsc.org]
• 2. mdpi.com [mdpi.com]
• 3. Frontiers | The Biosynthetic Gene Cluster for Andrastin A in Penicillium roqueforti [frontiersin.org]
• 4. Andrastin D | C26H36O5 | CID 10477690 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Andrastin D, novel protein farnesyltransferase inhibitor produced by Penicillium sp. FO-3929 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Biological activities of meroterpenoids isolated from different sources - PMC [pmc.ncbi.nlm.nih.gov]
• 9. tandfonline.com [tandfonline.com]
• 10. New Andrastin-Type Meroterpenoids from the Marine-Derived Fungus Penicillium sp - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Biosynthesis of Fungal Natural Products Involving Two Separate Pathway Crosstalk - PMC [pmc.ncbi.nlm.nih.gov]

Initial Screening of Andrastin D for Antitumoral Properties: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Andrastin D, a meroterpenoid compound isolated from the fungus Penicillium sp. FO-3929, has been identified as a potent inhibitor of protein farnesyltransferase.[1] This enzyme plays a critical role in the post-translational modification of the Ras family of small GTPases. Constitutive activation of Ras signaling pathways due to mutations is a hallmark of approximately 30% of all human cancers, making farnesyltransferase an attractive target for anticancer drug development. This technical guide provides a comprehensive overview of the initial screening of Andrastin D for its antitumoral properties, summarizing the available quantitative data, detailing relevant experimental protocols, and visualizing the key signaling pathway involved.

Quantitative Data Summary

While direct cytotoxic IC50 values for Andrastin D against cancer cell lines are not extensively reported in initial screening literature, data for related compounds and its enzymatic inhibition provide valuable insights into its potential antitumoral activity.

Table 1: Farnesyltransferase Inhibitory Activity of Andrastin Analogs

Compound	IC50 (µM) against Farnesyltransferase	Source
Andrastin A	24.9	[2]
Andrastin B	47.1	[2]
Andrastin C	13.3	[2]

Note: The IC50 value for Andrastin D against farnesyltransferase was not specified in the initial reports.

Table 2: Cytotoxic Activity of a Novel Andrastin Analog (Penimeroterpenoid A)

Cell Line	Cancer Type	IC50 (µM)	Positive Control (Cisplatin) IC50 (µM)
A549	Lung Carcinoma	82.61	Not Reported
HCT116	Colon Carcinoma	78.63	Not Reported
SW480	Colon Carcinoma	95.54	Not Reported

This data is for a structurally related compound and suggests that Andrastin-type molecules can possess moderate cytotoxic activity.

It is noteworthy that a study on the related compound, Andrastin A, also produced by Penicillium sp. FO-3929, showed that it did not exhibit direct cytotoxicity against drug-sensitive KB cells or vincristine-resistant VJ-300 cells on its own. However, it significantly enhanced the cytotoxic effect of vincristine in the resistant cell line, suggesting a potential role as a chemosensitizer by inhibiting P-glycoprotein-mediated drug efflux.[3]

Experimental Protocols

The following are detailed, representative methodologies for key experiments typically employed in the initial antitumoral screening of a compound like Andrastin D.

Farnesyltransferase Inhibition Assay

This assay is fundamental to confirming the mechanism of action of Andrastin D.

Objective: To determine the in vitro inhibitory activity of Andrastin D on protein farnesyltransferase.

Materials:

• Recombinant human farnesyltransferase

• Farnesyl pyrophosphate (FPP)

• Biotinylated Ras peptide substrate (e.g., Biotin-GCVLS)

• Scintillation proximity assay (SPA) beads coated with streptavidin

• [³H]-Farnesyl pyrophosphate

• Assay buffer (e.g., 50 mM Tris-HCl pH 7.5, 10 mM MgCl₂, 5 mM DTT)

• Andrastin D dissolved in a suitable solvent (e.g., DMSO)

• Microplate scintillation counter

Procedure:

• Prepare a reaction mixture containing assay buffer, recombinant farnesyltransferase, and the biotinylated Ras peptide substrate.

• Add varying concentrations of Andrastin D or vehicle control (DMSO) to the reaction mixture in a 96-well plate.

• Initiate the reaction by adding a mixture of FPP and [³H]-FPP.

• Incubate the plate at 37°C for a defined period (e.g., 30-60 minutes).

• Terminate the reaction by adding a stop solution containing EDTA.

• Add streptavidin-coated SPA beads to each well. The biotinylated and farnesylated peptide will bind to the beads, bringing the [³H]-farnesyl group in close proximity to the scintillant in the beads, generating a light signal.

• Measure the signal using a microplate scintillation counter.

• Calculate the percentage of inhibition for each concentration of Andrastin D and determine the IC50 value by non-linear regression analysis.

Cell Viability Assay (MTT Assay)

This assay assesses the effect of Andrastin D on the metabolic activity of cancer cells, which is an indicator of cell viability.

Objective: To determine the cytotoxic or cytostatic effects of Andrastin D on various cancer cell lines.

Materials:

• Human cancer cell lines (e.g., A549, HCT116, MCF-7)

• Complete cell culture medium

• Andrastin D

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• 96-well microtiter plates

• Microplate reader

Procedure:

• Seed cancer cells into 96-well plates at a predetermined optimal density and allow them to adhere overnight.

• Treat the cells with a range of concentrations of Andrastin D (typically in a serial dilution) and a vehicle control.

• Incubate the plates for a specified period (e.g., 48 or 72 hours) at 37°C in a humidified CO₂ incubator.

• Following incubation, add MTT solution to each well and incubate for an additional 2-4 hours. During this time, mitochondrial dehydrogenases in viable cells will reduce the yellow MTT to purple formazan crystals.

• Add the solubilization solution to each well to dissolve the formazan crystals.

• Measure the absorbance of the resulting solution at a wavelength of 570 nm using a microplate reader.

• Calculate the percentage of cell viability for each treatment relative to the vehicle control and determine the IC50 value.[4][5]

Apoptosis Assay (TUNEL Assay)

This assay is used to detect DNA fragmentation, a hallmark of apoptosis.

Objective: To determine if Andrastin D induces apoptosis in cancer cells.

Materials:

• Cancer cells treated with Andrastin D

• Fixation solution (e.g., 4% paraformaldehyde)

• Permeabilization solution (e.g., 0.1% Triton X-100 in 0.1% sodium citrate)

• Terminal deoxynucleotidyl transferase (TdT)

• Biotin-dUTP or Br-dUTP

• Fluorescently labeled streptavidin or anti-BrdU antibody (e.g., FITC-conjugated)

• Propidium iodide (PI) or DAPI for nuclear counterstaining

• Fluorescence microscope or flow cytometer

Procedure:

• Culture and treat cells with Andrastin D as for the viability assay.

• Harvest and fix the cells with the fixation solution.

• Permeabilize the cells to allow entry of the labeling reagents.

• Incubate the cells with a reaction mixture containing TdT and biotin-dUTP/Br-dUTP. TdT will catalyze the addition of the labeled nucleotides to the 3'-hydroxyl ends of fragmented DNA.

• Wash the cells and incubate with a fluorescently labeled streptavidin or antibody that binds to the incorporated nucleotides.

• Counterstain the cell nuclei with PI or DAPI.

• Analyze the cells using a fluorescence microscope to visualize apoptotic cells (green fluorescence) or by flow cytometry to quantify the percentage of apoptotic cells in the population.[6][7][8][9][10]

Cell Cycle Analysis

This analysis determines the effect of Andrastin D on the progression of cells through the different phases of the cell cycle.

Objective: To investigate if Andrastin D causes cell cycle arrest.

Materials:

• Cancer cells treated with Andrastin D

• Cold 70% ethanol

• Phosphate-buffered saline (PBS)

• RNase A

• Propidium iodide (PI) staining solution

• Flow cytometer

Procedure:

• Culture and treat cells with Andrastin D for a defined period.

• Harvest the cells by trypsinization and wash with PBS.

• Fix the cells by dropwise addition of cold 70% ethanol while vortexing, and store at -20°C overnight.

• Wash the fixed cells with PBS to remove the ethanol.

• Resuspend the cells in a solution containing RNase A to degrade RNA and prevent its staining.

• Add PI staining solution to the cells to stain the DNA.

• Analyze the DNA content of the cells by flow cytometry. The intensity of the PI fluorescence is proportional to the amount of DNA.

• Generate a histogram to visualize the distribution of cells in the G0/G1, S, and G2/M phases of the cell cycle and quantify any changes induced by Andrastin D.[11][12][13]

Signaling Pathway and Experimental Workflow Visualization

The primary molecular target of Andrastin D is farnesyltransferase, which is a key enzyme in the Ras signaling pathway. Inhibition of this enzyme is expected to disrupt the localization and function of Ras proteins, thereby inhibiting downstream signaling cascades that promote cell proliferation and survival.

Caption: The Ras signaling pathway and the inhibitory action of Andrastin D.

Caption: Experimental workflow for the initial screening of Andrastin D.

Conclusion

The initial screening data, primarily from related Andrastin compounds, suggests that Andrastin D warrants further investigation as a potential antitumoral agent. Its established mechanism as a farnesyltransferase inhibitor provides a strong rationale for its activity against Ras-dependent cancers. Future studies should focus on determining the specific cytotoxic and cytostatic IC50 values of Andrastin D against a broad panel of human cancer cell lines, including those with known Ras mutations. Furthermore, in vivo studies are necessary to evaluate its efficacy and safety in preclinical cancer models. The potential for Andrastin D to act as a chemosensitizer, as suggested by studies on Andrastin A, also represents a promising avenue for future research.

References

• 1. Andrastin D, novel protein farnesyltransferase inhibitor produced by Penicillium sp. FO-3929 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Andrastins A-C, new protein farnesyltransferase inhibitors produced by Penicillium sp. FO-3929. I. Producing strain, fermentation, isolation, and biological activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Enhancement of drug accumulation by andrastin A produced by Penicillium sp. FO-3929 in vincristine-resistant KB cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. chondrex.com [chondrex.com]
• 6. sileks.com [sileks.com]
• 7. biotna.net [biotna.net]
• 8. TUNEL Apoptosis Assay (Fluorescent) - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 9. Analysis of apoptosis by cytometry using TUNEL assay - PMC [pmc.ncbi.nlm.nih.gov]
• 10. sciencellonline.com [sciencellonline.com]
• 11. ucl.ac.uk [ucl.ac.uk]
• 12. techresources.dsfarm.unipd.it [techresources.dsfarm.unipd.it]
• 13. flowcytometry.utoronto.ca [flowcytometry.utoronto.ca]

Protocols & Analytical Methods

Application Notes and Protocols for Cytotoxicity Assessment of Andrastin D in Oncology

For Researchers, Scientists, and Drug Development Professionals

Introduction

Andrastin D is a meroterpenoid compound that has been identified as an inhibitor of protein farnesyltransferase (PFTase).[1] This enzyme plays a crucial role in the post-translational modification of various proteins, most notably the Ras family of small GTPases.[2][3][4] The Ras proteins are pivotal components of signaling pathways that regulate cell proliferation, differentiation, and survival.[2][5] In a significant percentage of human cancers, mutations in Ras genes lead to constitutively active Ras proteins, resulting in uncontrolled cell growth.[2][4] By inhibiting PFTase, Andrastin D prevents the farnesylation of Ras proteins, a critical step for their localization to the plasma membrane and subsequent activation of downstream signaling cascades.[2][6][7] This mechanism of action makes Andrastin D a compound of interest for investigation as a potential anti-cancer agent.

These application notes provide a detailed protocol for assessing the cytotoxicity of Andrastin D against various cancer cell lines using a colorimetric MTT assay. The protocol outlines the necessary steps for compound preparation, cell culture, experimental execution, and data analysis to determine the half-maximal inhibitory concentration (IC50) values, a key metric of a compound's potency.

Mechanism of Action: Inhibition of the Ras Signaling Pathway

The Ras signaling pathway is a critical cascade that translates extracellular signals into cellular responses. The process begins with the activation of receptor tyrosine kinases (RTKs) by growth factors, leading to the recruitment of adaptor proteins like Grb2 and the guanine nucleotide exchange factor SOS. SOS facilitates the exchange of GDP for GTP on Ras, activating it. For Ras to be active, it must be anchored to the inner leaflet of the plasma membrane. This localization is dependent on a series of post-translational modifications, the first and most critical of which is the addition of a farnesyl group to the C-terminal CaaX motif of the Ras protein, a reaction catalyzed by protein farnesyltransferase (PFTase).[2][7]

Andrastin D exerts its anti-cancer potential by inhibiting PFTase. This inhibition prevents the farnesylation of Ras, trapping it in the cytosol and rendering it unable to be activated and participate in downstream signaling. The disruption of the Ras signaling cascade can lead to the inhibition of cell proliferation and the induction of apoptosis in cancer cells that are dependent on this pathway.

Andrastin D inhibits the farnesylation of Ras, disrupting downstream signaling.

Quantitative Data Summary

As of the latest literature review, specific IC50 values for the cytotoxicity of Andrastin D against various cancer cell lines have not been extensively published. The primary reported inhibitory activity is against the PFTase enzyme. However, based on its mechanism of action, it is hypothesized that Andrastin D will exhibit cytotoxic effects in cancer cell lines with a dependency on the Ras signaling pathway. The following table is a template for presenting experimentally determined IC50 values for Andrastin D.

Cancer Cell Line	Tissue of Origin	Doubling Time (approx.)	Seeding Density (cells/well)	IC50 of Andrastin D (µM)
A549	Lung Carcinoma	22 hours	5,000	To be determined
HCT116	Colorectal Carcinoma	18 hours	5,000	To be determined
PANC-1	Pancreatic Carcinoma	52 hours	8,000	To be determined
MCF-7	Breast Adenocarcinoma	29 hours	8,000	To be determined
PC-3	Prostate Adenocarcinoma	28 hours	6,000	To be determined

Experimental Protocol: MTT Cytotoxicity Assay

This protocol details the steps to determine the cytotoxic effects of Andrastin D on adherent cancer cells using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

Materials and Reagents

• Andrastin D (powder)

• Dimethyl sulfoxide (DMSO), cell culture grade

• Selected cancer cell lines (e.g., A549, HCT116, PANC-1, MCF-7)

• Complete cell culture medium (specific to each cell line)

• Fetal Bovine Serum (FBS)

• Trypsin-EDTA (0.25%)

• Phosphate-Buffered Saline (PBS), sterile

• MTT solution (5 mg/mL in sterile PBS)

• Solubilization solution (e.g., 10% SDS in 0.01 N HCl, or pure DMSO)

• 96-well flat-bottom cell culture plates

• Multichannel pipette

• Microplate reader (capable of reading absorbance at 570 nm)

• Humidified incubator (37°C, 5% CO2)

Experimental Workflow

Workflow for the MTT cytotoxicity assay of Andrastin D.

Step-by-Step Procedure

1. Preparation of Andrastin D Stock Solution:

• Due to the hydrophobic nature of Andrastin D, it is recommended to prepare a high-concentration stock solution in DMSO.

• Aseptically weigh out a precise amount of Andrastin D powder and dissolve it in cell culture-grade DMSO to create a 10 mM stock solution.

• Ensure complete dissolution by vortexing.

• Store the stock solution in small aliquots at -20°C to avoid repeated freeze-thaw cycles.

2. Cell Seeding:

• Culture the selected cancer cell lines in their respective complete media until they reach approximately 80% confluency.

• Wash the cells with sterile PBS and detach them using Trypsin-EDTA.

• Neutralize the trypsin with complete medium and centrifuge the cell suspension.

• Resuspend the cell pellet in fresh complete medium and perform a cell count (e.g., using a hemocytometer and trypan blue exclusion to assess viability).

• Dilute the cell suspension to the appropriate seeding density (refer to the table above for suggestions, but this should be optimized for each cell line).

• Using a multichannel pipette, seed 100 µL of the cell suspension into each well of a 96-well plate.

• Leave the outer wells filled with 100 µL of sterile PBS to minimize evaporation from the experimental wells.

• Incubate the plate for 24 hours at 37°C in a 5% CO2 humidified incubator to allow the cells to adhere.

3. Treatment of Cells with Andrastin D:

• On the day of treatment, prepare serial dilutions of Andrastin D from the 10 mM stock solution in complete cell culture medium. A typical final concentration range for testing could be 0.1, 0.5, 1, 5, 10, 25, 50, and 100 µM.

• It is crucial to maintain a consistent final DMSO concentration across all wells, including the vehicle control. This concentration should not exceed 0.5% to avoid solvent-induced cytotoxicity.

• Prepare a vehicle control containing the same final concentration of DMSO as the highest concentration of Andrastin D.

• Also, prepare a "cells only" control with fresh medium without any treatment.

• Carefully remove the medium from the wells of the 96-well plate containing the adhered cells.

• Add 100 µL of the prepared Andrastin D dilutions and controls to the respective wells. It is recommended to perform each treatment in triplicate.

• Return the plate to the incubator for 48 to 72 hours. The incubation time should be consistent across experiments.

4. MTT Assay and Data Collection:

• After the incubation period, add 10 µL of the 5 mg/mL MTT solution to each well (for a final concentration of 0.5 mg/mL).

• Incubate the plate for 3-4 hours at 37°C. During this time, viable cells will metabolize the yellow MTT into purple formazan crystals.

• After the incubation, carefully remove the medium containing MTT from each well without disturbing the formazan crystals.

• Add 100 µL of the solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.

• Place the plate on a shaker for 10-15 minutes to ensure complete dissolution of the crystals, resulting in a homogenous purple solution.

• Measure the absorbance of each well at 570 nm using a microplate reader.

5. Data Analysis:

• Average the absorbance readings for each set of triplicates.

• Subtract the average absorbance of the blank wells (media only) from all other readings.

• Calculate the percentage of cell viability for each concentration of Andrastin D using the following formula:

  % Cell Viability = (Absorbance of Treated Cells / Absorbance of Vehicle Control Cells) x 100

• Plot the percentage of cell viability against the log of the Andrastin D concentration.

• Use a non-linear regression analysis (e.g., sigmoidal dose-response curve) to determine the IC50 value, which is the concentration of Andrastin D that causes a 50% reduction in cell viability.

Conclusion

This document provides a comprehensive protocol for evaluating the cytotoxic potential of Andrastin D in an oncology research setting. By targeting protein farnesyltransferase, a key enzyme in the oncogenic Ras signaling pathway, Andrastin D represents a promising candidate for further investigation. The provided MTT assay protocol offers a robust and reproducible method for determining the IC50 values of Andrastin D across a panel of cancer cell lines, which is a critical step in the pre-clinical assessment of novel anti-cancer compounds. Careful optimization of cell seeding densities and incubation times for each specific cell line will ensure the generation of high-quality, reliable data.

References

• 1. Andrastin D, novel protein farnesyltransferase inhibitor produced by Penicillium sp. FO-3929 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Ras protein farnesyltransferase: A strategic target for anticancer therapeutic development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Farnesyltransferase - Wikipedia [en.wikipedia.org]
• 4. Ras biochemistry and farnesyl transferase inhibitors: a literature survey - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. addgene.org [addgene.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols for Utilizing Andrastin D in Farnesyltransferase Activity Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Andrastin D is a meroterpenoid compound isolated from Penicillium species.[1] It belongs to a class of molecules known as farnesyltransferase inhibitors (FTIs). Farnesyltransferase (FTase) is a crucial enzyme that catalyzes the post-translational modification of proteins by attaching a farnesyl group to a cysteine residue within a C-terminal "CaaX box" motif.[2] This farnesylation is essential for the proper localization and function of numerous proteins involved in cellular signaling, including the Ras superfamily of small GTPases.[3] Dysregulation of Ras signaling is a hallmark of many cancers, making FTase a compelling target for anti-cancer drug development.[4][5] Andrastin D and its analogs have been identified as inhibitors of FTase, presenting a promising avenue for research and therapeutic development.[6][7]

These application notes provide detailed protocols for utilizing Andrastin D in farnesyltransferase activity assays, enabling researchers to assess its inhibitory potential and characterize its mechanism of action.

Data Presentation

Inhibitory Activity of Andrastin Analogs against Farnesyltransferase

Compound	IC50 (µM)	Source
Andrastin A	24.9	[8]
Andrastin B	47.1	[8]
Andrastin C	13.3	[8]

Signaling Pathway

The following diagram illustrates the inhibition of the Ras signaling pathway by Andrastin D through the blockade of farnesyltransferase.

Caption: Inhibition of Ras signaling by Andrastin D.

Experimental Protocols

Fluorimetric Farnesyltransferase Activity Assay

This protocol is based on a common and robust method for measuring FTase activity, adaptable for inhibitor screening. The assay relies on the transfer of a farnesyl group from farnesyl pyrophosphate (FPP) to a dansylated peptide substrate. The resulting increase in fluorescence upon farnesylation is monitored to determine enzyme activity.[2][9][10]

Materials:

• FTase Enzyme: Recombinant human or yeast farnesyltransferase.

• FPP: Farnesyl pyrophosphate.

• Dansylated Peptide Substrate: e.g., Dansyl-GCVLS.

• Andrastin D: Stock solution in DMSO.

• Assay Buffer: 50 mM Tris-HCl (pH 7.5), 50 µM ZnCl₂, 5 mM MgCl₂, 20 mM KCl, 1 mM DTT.[11]

• Black, flat-bottom 96- or 384-well plates.

• Fluorescence plate reader with excitation at ~340 nm and emission at ~550 nm.

Protocol:

• Preparation of Reagents:

  • Prepare a stock solution of Andrastin D (e.g., 10 mM) in DMSO. Further dilute in assay buffer to desired concentrations for the assay. It is advisable to test a range of concentrations (e.g., 0.1 µM to 100 µM) to determine the IC50.

  • Prepare working solutions of FTase enzyme, FPP, and dansylated peptide substrate in assay buffer. The final concentrations in the assay will need to be optimized, but typical ranges are 5-50 nM for FTase, 0.5-5 µM for FPP, and 0.5-2 µM for the dansylated peptide.[11]

• Assay Procedure:

  • To each well of the microplate, add 5 µL of the diluted Andrastin D solution or DMSO for the control wells.

  • Add 20 µL of the FTase enzyme solution to each well and incubate for 10 minutes at room temperature to allow the inhibitor to interact with the enzyme.

  • To initiate the reaction, add a 25 µL mixture of FPP and dansylated peptide substrate to each well.

  • Immediately place the plate in the fluorescence plate reader.

• Data Acquisition:

  • Measure the fluorescence intensity kinetically over a period of 30-60 minutes, with readings taken every 1-2 minutes. Alternatively, an endpoint reading can be taken after a fixed incubation time (e.g., 60 minutes).[9]

  • Use an excitation wavelength of approximately 340 nm and an emission wavelength of approximately 550 nm.[2][9]

• Data Analysis:

  • Calculate the initial reaction rates from the linear portion of the kinetic curves.

  • Determine the percent inhibition for each concentration of Andrastin D relative to the DMSO control.

  • Plot the percent inhibition against the logarithm of the Andrastin D concentration and fit the data to a dose-response curve to calculate the IC50 value.

Experimental Workflow

The following diagram outlines the key steps in the farnesyltransferase activity assay for inhibitor screening.

Caption: Workflow for FTase inhibitor assay.

Conclusion

The provided protocols and information offer a comprehensive guide for researchers to effectively utilize Andrastin D in farnesyltransferase activity assays. By following these methodologies, scientists can accurately determine the inhibitory potency of Andrastin D and further investigate its potential as a modulator of Ras-dependent signaling pathways. The adaptability of the fluorimetric assay allows for high-throughput screening and detailed kinetic analysis, making it a valuable tool in the fields of cancer biology and drug discovery.

References

• 1. Andrastin D | C26H36O5 | CID 10477690 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. bioassaysys.com [bioassaysys.com]
• 3. Development of farnesyl transferase inhibitors: a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. What are Ftase inhibitors and how do they work? [synapse.patsnap.com]
• 6. researchgate.net [researchgate.net]
• 7. Andrastin D, novel protein farnesyltransferase inhibitor produced by Penicillium sp. FO-3929 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Andrastins A-C, new protein farnesyltransferase inhibitors produced by Penicillium sp. FO-3929. I. Producing strain, fermentation, isolation, and biological activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. bioassaysys.com [bioassaysys.com]
• 10. bioassaysys.com [bioassaysys.com]
• 11. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for Studying Andrastin D Biosynthesis Using Gene Silencing Techniques

Audience: Researchers, scientists, and drug development professionals.

Introduction

Andrastin D is a meroterpenoid natural product with potential as a protein farnesyltransferase inhibitor, a target for anticancer drug development.[1] It is an intermediate in the biosynthesis of Andrastin A, produced by filamentous fungi such as Penicillium chrysogenum and Penicillium roqueforti.[2][3][4] The biosynthetic pathway involves a series of enzymatic reactions catalyzed by proteins encoded by a dedicated gene cluster, known as the adr cluster.[2][3][4] Understanding the function of each gene in this pathway is crucial for elucidating the complete biosynthesis of Andrastin D and for potentially engineering strains with improved production or for the synthesis of novel analogs.

Gene silencing techniques, such as RNA interference (RNAi) and CRISPR interference (CRISPRi), are powerful tools for the functional characterization of genes in their native hosts.[5][6][7][8][9][10][11][12] By specifically downregulating the expression of a target gene, researchers can observe the resulting phenotypic changes, including alterations in the production of secondary metabolites like Andrastin D. These techniques offer a targeted approach to link genes to their functions within a biosynthetic pathway.

These application notes provide an overview of the Andrastin D biosynthetic pathway and detailed protocols for applying RNAi and CRISPRi to study the function of the adr gene cluster.

Andrastin D Biosynthetic Pathway

The biosynthesis of Andrastin A, and thereby Andrastin D, originates from the condensation of a polyketide moiety and a terpenoid moiety. The core of the pathway is catalyzed by a polyketide synthase (PKS) and a terpene cyclase.[2][13] The genes responsible for Andrastin A biosynthesis are organized in a cluster, designated as the adr cluster.[2][3][4] The proposed pathway involves the initial formation of 3,5-dimethylorsellinic acid (DMOA) by the PKS AdrD, followed by prenylation by AdrG, methylation by AdrK, and epoxidation by AdrH to form an epoxyfarnesyl-DMOA methyl ester.[2][3][13] This intermediate is then cyclized by the terpene cyclase AdrI to produce andrastin E, which is subsequently oxidized by AdrF to yield Andrastin D.[2] Andrastin D is then further converted to other andrastins.[2]

Key Genes in the Andrastin D Biosynthetic Pathway:

Gene	Putative Function
adrD	Polyketide Synthase (PKS)
adrG	Prenyltransferase
adrK	Methyltransferase
adrH	FAD-dependent Monooxygenase
adrI	Terpene Cyclase
adrF	Short-chain Dehydrogenase/Reductase

Data Presentation: Effect of Gene Silencing on Andrastin A Production

The following table summarizes the quantitative data from studies where RNA-mediated gene silencing was used to investigate the function of genes in the adr cluster in Penicillium roqueforti. While the data reflects the final product, Andrastin A, silencing of genes upstream of Andrastin D formation directly impacts its biosynthesis. The production levels are presented as a percentage of the wild-type strain's production.

Silenced Gene	Putative Function in Pathway	Andrastin A Production (% of Wild-Type)	Reference
adrD	Polyketide Synthase	8.6 - 56.7	[3]
adrG	Prenyltransferase	8.6 - 56.7	[3]
adrK	Methyltransferase	8.6 - 56.7	[3]
adrH	FAD-dependent Monooxygenase	8.6 - 56.7	[3]
adrI	Terpene Cyclase	14 - 57.7	[3]
adrF	Short-chain Dehydrogenase	14 - 57.7	[3]
adrE	Ketoreductase	14 - 57.7	[3]
adrJ	Acetyltransferase	14 - 57.7	[3]
adrA	Cytochrome P450 Monooxygenase	14 - 57.7	[3]
adrC	MFS Transporter	Significant Reduction	[3][4]

Experimental Protocols

Protocol 1: RNA Interference (RNAi)-Mediated Gene Silencing in Penicillium

This protocol is adapted from methodologies used for gene silencing in Penicillium roqueforti and Aspergillus nidulans.[3][7][8][10]

1. Vector Construction for RNAi:

a. Target Gene Fragment Amplification: Amplify a 300-500 bp internal fragment of the target adr gene using gene-specific primers. Introduce restriction sites (e.g., NcoI) at the 5' ends of the primers for subsequent cloning.[3]

b. Cloning into RNAi Vector: Ligate the amplified and digested gene fragment into a suitable RNAi vector, such as pJL43-RNAi, which contains two convergent promoters to drive the expression of a hairpin RNA.[3]

c. Transformation into E. coli: Transform the ligation mixture into competent E. coli cells for plasmid propagation and verification by sequencing.

2. Fungal Transformation (Protoplast-Mediated):

a. Protoplast Preparation: i. Grow the Penicillium strain in liquid medium until the mid-log phase. ii. Harvest the mycelia by filtration and wash with an osmotic stabilizer (e.g., 0.6 M KCl). iii. Resuspend the mycelia in a lytic enzyme solution (e.g., lysing enzyme from Trichoderma harzianum) in the osmotic stabilizer and incubate with gentle shaking until protoplasts are released. iv. Separate the protoplasts from the mycelial debris by filtration through sterile glass wool. v. Wash and resuspend the protoplasts in an appropriate transformation buffer (e.g., STC buffer: 1.2 M sorbitol, 10 mM Tris-HCl pH 7.5, 50 mM CaCl2).

b. Transformation: i. Add the RNAi plasmid DNA (5-10 µg) to the protoplast suspension. ii. Add PEG solution (e.g., 40% PEG 4000 in STC buffer) and incubate at room temperature. iii. Plate the transformation mixture onto a selective regeneration medium (e.g., containing phleomycin if the vector carries a resistance marker).

3. Analysis of Transformants:

a. Selection and Purification: Select resistant colonies and purify them by subculturing on selective medium.

b. Molecular Analysis: i. Genomic DNA PCR: Confirm the integration of the silencing cassette into the fungal genome. ii. Quantitative Real-Time PCR (qRT-PCR): Quantify the transcript levels of the target adr gene to confirm silencing.[3]

c. Metabolite Analysis: i. Culture the wild-type and silenced transformants under conditions conducive to Andrastin D production. ii. Extract the secondary metabolites from the mycelia and the culture medium using an organic solvent (e.g., ethyl acetate). iii. Analyze the extracts by High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to quantify the production of Andrastin D and other related metabolites.[3]

Protocol 2: CRISPR Interference (CRISPRi)-Mediated Gene Silencing in Filamentous Fungi

This protocol provides a general framework for implementing CRISPRi in filamentous fungi, based on systems developed for other fungi.[5][6][9][11]

1. Design and Construction of CRISPRi System:

a. Design of single-guide RNA (sgRNA): Design one or more sgRNAs targeting the promoter region of the desired adr gene. Ensure the sgRNA sequence is specific to the target to avoid off-target effects.

b. Vector Construction: i. Synthesize the sgRNA expression cassette, typically driven by a U6 promoter. ii. Clone the sgRNA cassette into a vector containing a codon-optimized nuclease-dead Cas9 (dCas9) fused to a transcriptional repressor domain (e.g., Mxi1). The expression of the dCas9-repressor fusion should be driven by a strong constitutive or inducible promoter. iii. The vector should also contain a selectable marker for fungal transformation.

2. Fungal Transformation:

a. Follow the same protoplast-mediated transformation protocol as described for RNAi (Protocol 1, Step 2).

3. Analysis of Transformants:

a. Selection and Verification: Select transformants on the appropriate selective medium and verify the integration of the CRISPRi cassette by PCR.

b. Gene Expression Analysis: Perform qRT-PCR to measure the transcript levels of the target adr gene and confirm transcriptional repression.[11]

c. Phenotypic and Metabolite Analysis: Compare the growth, morphology, and secondary metabolite profiles of the CRISPRi strains with the wild-type strain. Quantify Andrastin D production using HPLC or LC-MS as described in the RNAi protocol.

Visualizations

Andrastin D Biosynthetic Pathway

Caption: Proposed biosynthetic pathway of Andrastin D.

Experimental Workflow for Gene Silencing

Caption: Workflow for studying gene function via gene silencing.

Logical Relationship of Gene Silencing Components

References

• 1. Andrastin D, novel protein farnesyltransferase inhibitor produced by Penicillium sp. FO-3929 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. The Biosynthetic Gene Cluster for Andrastin A in Penicillium roqueforti - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The Biosynthetic Gene Cluster for Andrastin A in Penicillium roqueforti - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Design and Generation of a CRISPR Interference System for Genetic Repression and Essential Gene Analysis in the Fungal Pathogen Candida albicans | Springer Nature Experiments [experiments.springernature.com]
• 6. Design and Generation of a CRISPR Interference System for Genetic Repression and Essential Gene Analysis in the Fungal Pathogen Candida albicans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. journals.asm.org [journals.asm.org]
• 8. Targeting polyamines of Aspergillus nidulans by siRNA specific to fungal ornithine decarboxylase gene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. A CRISPR Interference Platform for Efficient Genetic Repression in Candida albicans - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Down-Regulation of sidB Gene by Use of RNA Interference in Aspergillus nidulans - PMC [pmc.ncbi.nlm.nih.gov]
• 11. CRISPR/dCas9-Mediated Gene Silencing in Two Plant Fungal Pathogens - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Inducible RNA Interference of brlAβ in Aspergillus nidulans - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Biosynthesis of fungal meroterpenoids - Natural Product Reports (RSC Publishing) DOI:10.1039/C5NP00090D [pubs.rsc.org]

Application of Andrastin D in Ras Signaling Pathway Research: A Review of Available Data

Andrastin D was first identified as a novel protein farnesyltransferase inhibitor produced by Penicillium sp. FO-3929[1]. Farnesyltransferase is a crucial enzyme in the post-translational modification of Ras proteins. This modification, known as farnesylation, involves the attachment of a farnesyl group to the C-terminal cysteine residue of Ras, which is essential for its localization to the plasma membrane and subsequent activation of downstream signaling cascades[2]. By inhibiting this key enzyme, Andrastin D has the potential to disrupt Ras signaling, a pathway frequently dysregulated in various cancers.

However, a thorough review of published studies reveals a significant gap in the quantitative characterization of Andrastin D's activity and its specific application in Ras-related research. While the inhibitory activities of other members of the andrastin family, namely Andrastins A, B, and C, against protein farnesyltransferase have been reported with IC50 values of 24.9 µM, 47.1 µM, and 13.3 µM, respectively, a corresponding value for Andrastin D has not been documented in the available literature[3].

Furthermore, there is a notable absence of detailed experimental protocols in published literature that utilize Andrastin D to probe the Ras signaling pathway. Consequently, specific data on its effects on downstream effectors, such as the phosphorylation of ERK (Extracellular signal-regulated kinase), or its cytotoxic effects on cancer cell lines with specific KRAS mutations, are not available. This lack of foundational data and established methodologies presents a significant hurdle for researchers aiming to employ Andrastin D as a tool in their studies of Ras biology.

While the potential of Andrastin D as a modulator of the Ras pathway is clear from its classification as a farnesyltransferase inhibitor, further research is required to establish its specific activity and to develop standardized protocols for its use. Without this critical information, its practical application in Ras signaling pathway research remains limited. Researchers interested in this compound would need to undertake foundational studies to determine its IC50 value for farnesyltransferase and characterize its biological effects in relevant cellular models.

Future Directions

To enable the use of Andrastin D in Ras signaling research, the following experimental data and protocols would be essential:

• Determination of the IC50 value of Andrastin D against protein farnesyltransferase. This would provide a quantitative measure of its potency as an inhibitor.

• Development of a detailed protocol for an in vitro farnesyltransferase inhibition assay using Andrastin D. This would allow for standardized measurement of its inhibitory activity.

• Characterization of the effect of Andrastin D on Ras farnesylation in whole cells. A Western blot protocol to assess the processing of Ras proteins in the presence of Andrastin D would be necessary.

• Investigation of the downstream effects of Andrastin D on the Ras signaling pathway. This would involve protocols to measure the phosphorylation status of key downstream kinases like ERK and AKT in response to Andrastin D treatment in relevant cell lines, particularly those with known Ras mutations.

• Evaluation of the cytotoxic effects of Andrastin D on cancer cell lines with different Ras mutation statuses. Standard cell viability assays, such as the MTT assay, would be required to determine its potential as an anti-cancer agent.

The generation of this data would be a crucial first step in unlocking the potential of Andrastin D as a valuable research tool for the scientific community studying the intricate Ras signaling network.

Visualizing the Context: The Ras Signaling Pathway and the Role of Farnesyltransferase Inhibition

To provide a conceptual framework, the following diagrams illustrate the Ras signaling pathway and the theoretical point of intervention for a farnesyltransferase inhibitor like Andrastin D.

Figure 1: The Ras Signaling Pathway and the inhibitory action of Andrastin D.

Figure 2: A proposed experimental workflow to characterize Andrastin D's effect on the Ras pathway.

References

• 1. Andrastin D, novel protein farnesyltransferase inhibitor produced by Penicillium sp. FO-3929 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Andrastins A-C, new protein farnesyltransferase inhibitors produced by Penicillium sp. FO-3929. I. Producing strain, fermentation, isolation, and biological activities - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Andrastin D in DMSO: Technical Support &amp; Stability Guide

This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the long-term storage and stability of Andrastin D dissolved in Dimethyl Sulfoxide (DMSO). The following troubleshooting guides and frequently asked questions (FAQs) address common issues encountered during experimental workflows.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for Andrastin D for biological assays?

A1: Andrastin D is sparingly soluble in aqueous solutions. For most biological experiments, it is recommended to prepare a concentrated stock solution in an organic solvent such as DMSO.

Q2: How should I prepare a stock solution of Andrastin D in DMSO?

A2: To prepare a stock solution, dissolve Andrastin D in high-purity, anhydrous DMSO. Briefly vortex and sonicate in a water bath to ensure complete dissolution. Store the stock solution as recommended in the stability guidelines below.

Q3: My Andrastin D solution in DMSO appears cloudy. What should I do?

A3: Cloudiness may indicate that the compound has precipitated out of solution, possibly due to the introduction of water or exceeding the solubility limit. Gently warm the solution to 37°C and vortex to attempt redissolving. If the solution remains cloudy, it may be necessary to prepare a fresh stock solution. The hygroscopic nature of DMSO means it readily absorbs moisture from the air, which can lead to compound precipitation over time.[1]

Q4: I am observing lower than expected potency of Andrastin D in my experiments. Could this be related to storage?

A4: Yes, improper long-term storage of Andrastin D in DMSO can lead to degradation, resulting in reduced biological activity. It is crucial to follow recommended storage conditions to maintain the integrity of the compound. Factors such as exposure to water, oxygen, and frequent freeze-thaw cycles can contribute to degradation.[1]

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Precipitation in Stock Solution	- Introduction of aqueous buffer to the DMSO stock.- Storage at a temperature that causes the compound to fall out of solution.- DMSO has absorbed water from the atmosphere.	- Gently warm the vial to 37°C and vortex to redissolve.- Centrifuge the vial to pellet the precipitate and use the supernatant, noting the concentration may be lower.- Prepare a fresh stock solution using anhydrous DMSO.
Inconsistent Experimental Results	- Degradation of Andrastin D due to improper storage.- Multiple freeze-thaw cycles of the stock solution.	- Prepare fresh dilutions from a new stock solution for each experiment.- Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw cycles. Studies have shown that while some compounds are stable for up to 11 freeze-thaw cycles, it is best practice to minimize them.[1]
Discoloration of the DMSO Stock	- Oxidation or decomposition of Andrastin D.	- Discard the stock solution and prepare a fresh one.- Ensure the stock solution is stored under an inert gas (e.g., argon or nitrogen) if possible, especially for very long-term storage.

Stability of Compounds in DMSO for Long-Term Storage

Disclaimer: The following data represents the general stability of a diverse range of compounds in DMSO and is not specific to Andrastin D. Stability can be compound-specific.

Storage Condition	Duration	Observation	Source
Room Temperature	3 Months	92% of compounds remained stable.	[2][3]
Room Temperature	6 Months	83% of compounds remained stable.	[2][3]
Room Temperature	1 Year	52% of compounds remained stable.	[2][3]
40°C (Accelerated Study)	15 Weeks	Most compounds were found to be stable.	[1]
-15°C with Freeze-Thaw	11 Cycles	No significant compound loss was observed.	[1]

Based on these general findings, for long-term storage of Andrastin D in DMSO, it is recommended to:

• Store aliquots at -20°C or -80°C.

• Use anhydrous DMSO to prepare stock solutions.

• Minimize the number of freeze-thaw cycles by creating single-use aliquots.

• Protect from light and moisture.

Experimental Protocols

Protocol for Assessing Compound Stability in DMSO via HPLC-MS

This protocol outlines a general method for determining the stability of a compound, such as Andrastin D, in a DMSO stock solution over time.

1. Materials:

• Andrastin D
• Anhydrous DMSO (≥99.9%)
• HPLC-grade acetonitrile (ACN)
• HPLC-grade water
• Formic acid (optional, for mobile phase modification)
• HPLC vials with caps
• High-Performance Liquid Chromatography (HPLC) system coupled with a Mass Spectrometer (MS) detector.

2. Preparation of Stock Solution:

• Accurately weigh a known amount of Andrastin D and dissolve it in anhydrous DMSO to a final concentration of 10 mM.
• Vortex and sonicate briefly to ensure complete dissolution.
• This initial stock is your "Time 0" sample.

3. Sample Aliquoting and Storage:

• Dispense the stock solution into multiple HPLC vials, each containing a small, equal volume (e.g., 20 µL).
• Divide the vials into different storage condition groups (e.g., room temperature, 4°C, -20°C, -80°C).
• Store a set of vials for each time point to be analyzed (e.g., 1 week, 1 month, 3 months, 6 months, 1 year).

4. HPLC-MS Analysis:

• Time 0 Analysis: Immediately after preparation, take a "Time 0" aliquot, dilute it to an appropriate concentration (e.g., 10 µM) with a suitable solvent (e.g., 50:50 ACN:water), and inject it into the HPLC-MS system.
• Subsequent Time Points: At each designated time point, retrieve a vial from each storage condition. Allow it to thaw completely and reach room temperature before dilution and injection.
• HPLC Method:
• Column: A suitable C18 reverse-phase column.
• Mobile Phase A: Water with 0.1% formic acid.
• Mobile Phase B: Acetonitrile with 0.1% formic acid.
• Gradient: A suitable gradient to ensure good separation of the parent compound from any potential degradants (e.g., 5% B to 95% B over 10 minutes).
• Flow Rate: A typical analytical flow rate (e.g., 0.4 mL/min).
• Injection Volume: 5-10 µL.
• MS Detection:
• Use an appropriate ionization mode (e.g., Electrospray Ionization - ESI) in positive or negative mode, depending on the compound's properties.
• Monitor the ion corresponding to the mass of Andrastin D.

5. Data Analysis:

• For each time point and storage condition, determine the peak area of the Andrastin D parent peak.
• Calculate the percentage of Andrastin D remaining by comparing the peak area at each time point to the peak area at Time 0.
• % Remaining = (Peak Area at Time X / Peak Area at Time 0) * 100
• Analyze the chromatograms for the appearance of new peaks, which may indicate degradation products.

Visualizations

Andrastin D Mechanism of Action: Inhibition of Ras Signaling

Andrastin D is an inhibitor of farnesyltransferase. This enzyme is crucial for the post-translational modification of Ras proteins, a key step for their localization to the plasma membrane and subsequent activation of downstream signaling pathways involved in cell proliferation and survival.[4][5][6][7][8] By inhibiting farnesyltransferase, Andrastin D prevents Ras activation and blocks these signaling cascades.

Caption: Inhibition of the Ras signaling pathway by Andrastin D.

Experimental Workflow: Compound Stability Assessment

The following diagram illustrates a typical workflow for assessing the stability of a compound in DMSO over time.

References

• 1. Studies on repository compound stability in DMSO under various conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The effect of room-temperature storage on the stability of compounds in DMSO - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Farnesyltransferase inhibition causes morphological reversion of ras-transformed cells by a complex mechanism that involves regulation of the actin cytoskeleton - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Farnesyltransferase inhibitors and anti-Ras therapy - PubMed [pubmed.ncbi.nlm.nih.gov]

optimizing Andrastin D concentration for cell culture experiments

Welcome to the technical support center for Andrastin D. This resource provides researchers, scientists, and drug development professionals with comprehensive guidance on optimizing the use of Andrastin D in cell culture experiments.

Frequently Asked Questions (FAQs)

Q1: What is Andrastin D and what is its primary mechanism of action?

A1: Andrastin D is a meroterpenoid compound, part of the andrastin family of natural products.[1] Its primary mechanism of action is the inhibition of protein farnesyltransferase (FTase).[1][2] FTase is a critical enzyme that catalyzes the attachment of a farnesyl group to specific proteins, most notably Ras proteins.[3][4] This farnesylation is essential for localizing Ras to the plasma membrane, a prerequisite for its role in signal transduction pathways that control cell growth, proliferation, and survival.[4][5] By inhibiting FTase, Andrastin D prevents Ras activation, making it a subject of interest for cancer research.[6]

Q2: How should I dissolve and store Andrastin D for cell culture experiments?

A2: Andrastin D should be dissolved in a suitable organic solvent to create a concentrated stock solution before further dilution in cell culture medium. Based on the high solubility of related andrastins, Dimethyl Sulfoxide (DMSO) is the recommended solvent.[7]

• Preparation: Prepare a high-concentration stock solution (e.g., 10-20 mM) in 100% DMSO. Ensure the compound is fully dissolved by vortexing or gentle warming.

• Storage: Store the DMSO stock solution in small aliquots at -20°C or -80°C to minimize freeze-thaw cycles.

• Working Dilution: When preparing your experiment, dilute the stock solution directly into your cell culture medium to achieve the desired final concentration. Ensure the final DMSO concentration in the culture does not exceed a level toxic to your specific cell line (typically ≤ 0.5%).

Q3: What is a recommended starting concentration for Andrastin D in my experiments?

A3: The optimal concentration of Andrastin D is highly dependent on the cell line and the specific biological question. As a starting point, it is recommended to perform a dose-response experiment. For related compounds like Andrastin A, concentrations ranging from 6.25 µg/mL to 50 µg/mL have been used to reverse multidrug resistance.[7][8] For cytotoxicity, IC50 values of a related andrastin-type meroterpenoid were in the range of 78-96 µM for various cancer cell lines.[9] Therefore, a broad starting range from 1 µM to 100 µM is advisable for initial dose-finding studies.

Q4: What is the Ras signaling pathway inhibited by Andrastin D?

A4: Andrastin D targets the farnesylation step required for Ras protein function. The diagram below illustrates this process.

References

• 1. Andrastin D | C26H36O5 | CID 10477690 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Andrastin D, novel protein farnesyltransferase inhibitor produced by Penicillium sp. FO-3929 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Farnesyltransferase inhibitor - Wikipedia [en.wikipedia.org]
• 6. Frontiers | The Biosynthetic Gene Cluster for Andrastin A in Penicillium roqueforti [frontiersin.org]
• 7. caymanchem.com [caymanchem.com]
• 8. Enhancement of drug accumulation by andrastin A produced by Penicillium sp. FO-3929 in vincristine-resistant KB cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]

Troubleshooting Farnesyltransferase Inhibitor Assay Variability: A Technical Support Guide

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address variability in farnesyltransferase (FTase) inhibitor assays.

Frequently Asked Questions (FAQs)

Q1: What are the most common sources of variability in FTase inhibitor assays?

Variability in FTase inhibitor assays can arise from several factors, including:

• Reagent Quality and Handling: Inconsistent enzyme activity, substrate degradation, and improper storage of reagents can all contribute to variability.[1][2] It is crucial to use fresh or properly stored samples and thaw all components completely before use.[3]

• Assay Conditions: Fluctuations in temperature and pH can significantly impact enzyme activity.[1][2] Assays should be performed at a consistent temperature, typically room temperature or 37°C.[1]

• Pipetting and Dispensing Errors: Inaccurate or inconsistent pipetting, especially of small volumes, can lead to significant errors.[3] Using calibrated pipettes and preparing a master mix for reagents can help minimize this.[3]

• Microplate Edge Effects: Evaporation from the outer wells of a microplate can concentrate reagents and alter assay conditions, leading to an "edge effect".[2][4][5]

• Inhibitor Properties: Poor solubility of the test compound can lead to inaccurate results.[1] It is also important to consider if the inhibitor is a "tight-binding" inhibitor, which can affect the IC50 value depending on the enzyme concentration.[6]

Q2: How can I minimize the "edge effect" in my microplate-based FTase assay?

The edge effect is a common issue in microplate assays caused by increased evaporation in the outer wells.[5] Here are several strategies to mitigate it:

• Use a Lid or Sealing Tape: Low-evaporation lids or sealing tapes can significantly reduce fluid loss.[4][5] For cell-based assays, breathable seals are available that allow for gas exchange.[4][5]

• Fill Outer Wells with Blanks: A common practice is to fill the outermost wells with buffer or media without cells or reagents to create a humidity barrier.[5][7]

• Reduce Incubation Time: Shorter assay times can decrease the impact of evaporation.[4][5]

• Maintain Consistent Temperature: Minimize temperature gradients across the plate.[5]

Q3: My negative and positive controls are not performing as expected. What should I do?

Inconsistent control performance is a red flag in any assay. Here are some troubleshooting steps:

• Check Reagent Preparation: Ensure that all reagents, including the enzyme, substrate, and inhibitor, were prepared correctly and at the proper concentrations.[1][3]

• Verify Enzyme Activity: The enzyme may have lost activity due to improper storage or handling.[1][2] Consider running a quality control check on a new batch of enzyme.

• Confirm Inhibitor Potency: If using a known inhibitor as a positive control, ensure it has not degraded. Prepare fresh dilutions from a stock solution.

• Evaluate Assay Conditions: Double-check that the assay buffer has the correct pH and that the incubation temperature was stable.[1][2]

Q4: I am observing a high background signal in my fluorescence-based FTase assay. What could be the cause?

A high background signal can mask the true signal from the enzyme reaction. Potential causes include:

• Autofluorescence: The test compound itself might be fluorescent at the excitation and emission wavelengths used in the assay.[8] It is important to run a control with the compound alone to check for this.

• Contaminated Reagents: Contaminants in the buffer or other reagents can contribute to background fluorescence.

• Non-specific Binding: The fluorescent substrate or product may be binding non-specifically to the microplate wells.[9] Ensure proper blocking steps are included if applicable.

• Incorrect Wavelength Settings: Verify that the plate reader is set to the correct excitation and emission wavelengths for your assay.[3]

Troubleshooting Guide

This guide provides a structured approach to identifying and resolving common issues encountered during farnesyltransferase inhibitor assays.

Issue 1: High Variability Between Replicate Wells

Potential Cause	Recommended Solution
Pipetting Inaccuracy	Use calibrated pipettes and reverse pipetting for viscous solutions. Prepare a master mix for common reagents to be dispensed across multiple wells.[3]
Incomplete Mixing	Gently mix the plate after adding reagents. Avoid creating bubbles.
Temperature Gradients	Ensure the entire plate is at a uniform temperature during incubation. Avoid placing plates near vents or on cold surfaces.
Edge Effects	Implement strategies to minimize edge effects as described in the FAQ section.[4][5]

Issue 2: Low Signal or No Enzyme Activity

Potential Cause	Recommended Solution
Inactive Enzyme	Use a fresh aliquot of enzyme. Ensure proper storage conditions (-20°C or -80°C as recommended). Avoid repeated freeze-thaw cycles.[1][2]
Incorrect Buffer pH or Composition	Prepare fresh assay buffer and verify the pH.[1][2] Ensure all necessary co-factors (e.g., MgCl2, ZnCl2) are present at the correct concentrations.[10][11]
Substrate Degradation	Prepare fresh substrate solutions for each experiment.[1]
Incorrect Instrument Settings	Verify the correct wavelength, filter, and gain settings on the plate reader.[3]

Issue 3: Inconsistent IC50 Values

Potential Cause	Recommended Solution
Inhibitor Solubility Issues	Ensure the inhibitor is fully dissolved in the assay buffer. A small percentage of DMSO is often used, but its final concentration should be kept low (typically ≤1%) and consistent across all wells.[1][12]
Tight-Binding Inhibition	If the IC50 value changes with enzyme concentration, you may have a tight-binding inhibitor. This requires different data analysis methods.[6]
Incorrect Inhibitor Concentrations	Prepare fresh serial dilutions of the inhibitor for each experiment.
Assay Incubation Time	Ensure the pre-incubation time of the enzyme with the inhibitor and the reaction time after substrate addition are consistent.[1]

Experimental Protocols

Standard Farnesyltransferase (FTase) Fluorescence-Based Inhibitor Assay

This protocol is a general guideline and may require optimization for specific enzymes, substrates, and inhibitors.

Materials:

• Farnesyltransferase (FTase) enzyme

• Farnesyl pyrophosphate (FPP) substrate

• Dansylated peptide substrate (e.g., Dansyl-GCVLS)[10]

• Assay Buffer: 50 mM Tris-HCl (pH 7.5), 10 mM MgCl2, 10 µM ZnCl2, 5 mM DTT[10]

• Test compounds (inhibitors) dissolved in DMSO

• Black, flat-bottom 96-well or 384-well plates[3][13]

• Fluorescence plate reader with excitation at ~340 nm and emission at ~550 nm[13][14]

Procedure:

• Reagent Preparation:

  • Prepare fresh assay buffer and substrate solutions.

  • Dilute the FTase enzyme to the desired concentration in cold assay buffer. The optimal concentration should be determined experimentally.[13]

  • Prepare serial dilutions of the test compounds in DMSO, then dilute further in assay buffer to the final desired concentrations. The final DMSO concentration should be consistent across all wells and typically not exceed 1%.[12]

• Assay Setup:

  • Add the following to each well of the microplate in the specified order:

    • Assay Buffer

    • Test compound or vehicle (for control wells)

    • FTase enzyme solution

  • Include the following controls:

    • Negative Control (No Inhibition): Enzyme, substrates, and vehicle (e.g., DMSO).

    • Positive Control: Enzyme, substrates, and a known FTase inhibitor.

    • Blank (No Enzyme): Substrates and assay buffer.

• Pre-incubation:

  • Gently mix the plate and pre-incubate for 10-15 minutes at room temperature to allow the inhibitor to bind to the enzyme.[1]

• Reaction Initiation:

  • Initiate the enzymatic reaction by adding a mixture of FPP and the dansylated peptide substrate to all wells.

• Signal Detection:

  • Immediately read the fluorescence at time zero.

  • Incubate the plate at room temperature or 37°C, protected from light.

  • Read the fluorescence at regular intervals (e.g., every 5 minutes) for 30-60 minutes, or as a single endpoint reading after a fixed time.[13]

• Data Analysis:

  • Subtract the blank reading from all other readings.

  • Calculate the percent inhibition for each test compound concentration relative to the negative control.

  • Plot the percent inhibition versus the logarithm of the inhibitor concentration and fit the data to a suitable model (e.g., four-parameter logistic equation) to determine the IC50 value.

Data Presentation

Table 1: Typical Reagent Concentrations for FTase Assays

Reagent	Typical Concentration Range	Reference
Farnesyltransferase (FTase)	5 - 100 nM	[10][15]
Farnesyl Pyrophosphate (FPP)	5 - 20 µM	[11][12]
Peptide Substrate	0.2 - 10 µM	[15][16]
MgCl2	5 - 10 mM	[10][11]
ZnCl2	5 - 10 µM	[10][11]
DTT or TCEP	2 - 5 mM	[11][15]

Table 2: Troubleshooting Summary for Quantitative Data

Observation	Potential Cause	Parameter to Check/Adjust
Z'-factor < 0.5	High data variability	Pipetting precision, reagent mixing, plate uniformity
Low Signal-to-Background	Insufficient enzyme activity or high background	Enzyme concentration, substrate concentration, reagent purity
IC50 Shift	Tight-binding inhibitor, inhibitor instability	Enzyme concentration, incubation times, inhibitor handling

Visualizations

Caption: Farnesyltransferase signaling pathway.

Caption: Troubleshooting workflow for FTase assay variability.

References

• 1. superchemistryclasses.com [superchemistryclasses.com]
• 2. youtube.com [youtube.com]
• 3. docs.abcam.com [docs.abcam.com]
• 4. Three Ways To Reduce Microplate Edge Effect | Microplate Assays [wellplate.com]
• 5. The edge effect in microplate assays [wakoautomation.com]
• 6. Mechanism of Action Assays for Enzymes - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. How it Works: Eliminating the Edge Effect | Lab Manager [labmanager.com]
• 8. Immunofluorescence (IF) Troubleshooting Guide | Cell Signaling Technology [cellsignal.com]
• 9. arp1.com [arp1.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. academic.oup.com [academic.oup.com]
• 12. bioassaysys.com [bioassaysys.com]
• 13. bioassaysys.com [bioassaysys.com]
• 14. bioassaysys.com [bioassaysys.com]
• 15. Context-dependent substrate recognition by protein farnesyltransferase - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Evaluation of Protein Farnesyltransferase Substrate Specificity using Synthetic Peptide Libraries - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Andrastin D Aggregation

This technical support center provides troubleshooting guidance and answers to frequently asked questions regarding the aggregation of Andrastin D in biological buffers. Our aim is to equip researchers, scientists, and drug development professionals with the necessary information to ensure the successful use of Andrastin D in their experiments.

Frequently Asked Questions (FAQs)

Q1: Why is my Andrastin D precipitating out of solution in my aqueous buffer (e.g., PBS)?

A1: Andrastin D is a meroterpenoid, a class of compounds that are often highly hydrophobic. This means it has poor solubility in aqueous solutions like phosphate-buffered saline (PBS). When a concentrated stock solution of Andrastin D (typically in an organic solvent like DMSO) is diluted into an aqueous buffer, the Andrastin D molecules can come out of solution and clump together, forming a visible precipitate. This is a common issue with hydrophobic compounds when the final concentration of the organic solvent is too low to maintain solubility.

Q2: What is the maximum recommended final concentration of DMSO in my cell culture medium?

A2: While the primary role of DMSO is to keep Andrastin D in solution, it can also be toxic to cells at higher concentrations. For most cell lines, it is advisable to keep the final concentration of DMSO below 0.5% (v/v), and ideally at or below 0.1%, to minimize cytotoxic effects. However, the tolerance to DMSO can be cell-line specific, so it is recommended to perform a vehicle control experiment to assess the impact of the solvent on your specific cells.

Q3: Can I use other organic solvents besides DMSO to prepare my Andrastin D stock solution?

A3: Yes, other organic solvents such as ethanol, methanol, or dimethylformamide (DMF) can also be used to prepare stock solutions of hydrophobic compounds. The choice of solvent may depend on the specific experimental requirements and the solubility of Andrastin D in that solvent. It is crucial to ensure that the chosen solvent is compatible with your downstream application and that its final concentration in the assay is not harmful to the cells or interferes with the assay components.

Q4: How can I visually confirm if Andrastin D has precipitated?

A4: Precipitation can be observed as a cloudiness, turbidity, or the formation of visible particles in the solution after the addition of Andrastin D. For less obvious precipitation, you can centrifuge the solution at a high speed (e.g., >10,000 x g) for 10-15 minutes. A pellet at the bottom of the tube indicates the presence of aggregated compound.

Troubleshooting Guide: Resolving Andrastin D Aggregation

If you are encountering precipitation of Andrastin D in your biological buffer, follow these steps to troubleshoot the issue.

Step 1: Optimize Stock Solution and Dilution Technique

The initial preparation of the stock solution and the method of dilution are critical.

• High-Concentration Stock: Prepare a high-concentration stock solution of Andrastin D in 100% DMSO (e.g., 10-20 mM). This minimizes the volume of organic solvent added to your aqueous buffer.

• Serial Dilutions: If you need to make intermediate dilutions, make them in 100% DMSO.

• Rapid Dilution and Mixing: When diluting the DMSO stock into your final aqueous buffer, do so quickly and with vigorous mixing or vortexing. This helps to disperse the Andrastin D molecules rapidly before they have a chance to aggregate.

• Stepwise Dilution: For sensitive applications, a stepwise dilution can be beneficial. First, dilute the DMSO stock into a small volume of buffer that contains a solubilizing agent (see Step 2), and then add this mixture to the final volume of your assay medium.

Step 2: Employ Solubilizing Agents and Excipients

If optimizing the dilution technique is insufficient, the use of solubilizing agents can significantly improve the solubility of Andrastin D.

Below is a table of commonly used excipients for enhancing the solubility of hydrophobic compounds. It is recommended to test a range of concentrations to find the optimal condition for your specific experiment.

Excipient	Class	Typical Starting Concentration	Notes
DMSO	Organic Solvent	< 0.5% (v/v)	Common solvent for stock solutions. Final concentration should be minimized to avoid cytotoxicity.
Ethanol	Organic Solvent	< 1% (v/v)	Alternative to DMSO, may be less toxic to some cell lines.
Pluronic® F-68	Non-ionic surfactant	0.01 - 0.1% (w/v)	Often used in cell culture to reduce shear stress and can aid in solubilization.
Tween® 20/80	Non-ionic surfactant	0.01 - 0.05% (v/v)	Effective at forming micelles to encapsulate hydrophobic molecules.
Cyclodextrins (e.g., HP-β-CD)	Encapsulating agent	1 - 10 mM	Forms inclusion complexes with hydrophobic molecules, increasing their aqueous solubility.
Bovine Serum Albumin (BSA)	Protein Carrier	0.1 - 1% (w/v)	Can bind to hydrophobic molecules and keep them in solution.

Experimental Protocol: Screening for Optimal Solubilizing Agent

• Prepare a 10 mM stock solution of Andrastin D in 100% DMSO.

• Prepare a series of your biological buffer (e.g., PBS or cell culture medium) containing different concentrations of the selected solubilizing agents from the table above.

• Add the Andrastin D stock solution to each buffer preparation to achieve the desired final concentration of Andrastin D, ensuring the final DMSO concentration remains constant and below 0.5%.

• Vortex each solution immediately after adding the Andrastin D stock.

• Visually inspect for any signs of precipitation after 30 minutes and 2 hours of incubation at the experimental temperature.

• For a more quantitative assessment, centrifuge the samples and measure the concentration of Andrastin D in the supernatant using a suitable analytical method (e.g., HPLC-UV).

Step 3: Adjust Buffer Conditions

The pH of the buffer can influence the solubility of some compounds. While there is no specific data for Andrastin D, exploring a pH range around the physiological pH of your experiment (e.g., pH 6.5 - 7.5) might reveal an optimal condition for its solubility. However, ensure that any pH adjustment is compatible with your biological system.

Visualizing Experimental Workflows and Logic

To further assist in your experimental design and troubleshooting, the following diagrams illustrate key processes.

Caption: A generalized workflow for the preparation and use of Andrastin D in biological assays.

Caption: A decision-making flowchart for troubleshooting Andrastin D aggregation issues.

We hope this guide provides valuable assistance in your research with Andrastin D. Should you have further questions, please do not hesitate to contact our technical support team.

Technical Support Center: Optimizing HPLC Parameters for Andrastin D Separation

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address specific issues encountered during the HPLC separation of Andrastin D and related meroterpenoid compounds.

Frequently Asked Questions (FAQs)

Q1: What is a good starting point for developing an HPLC method for Andrastin D?

A1: A good starting point for method development is to use a reverse-phase C18 column with a gradient elution. A common mobile phase combination is water (often with a small amount of acid like formic or acetic acid to improve peak shape) and an organic solvent such as acetonitrile or methanol. A broad gradient, for example, from 10% to 95% organic solvent over 30-60 minutes, can help to determine the approximate elution conditions for Andrastin D.[1]

Q2: What is the expected UV absorbance for Andrastin D?

A2: While the specific UV-Vis spectrum for Andrastin D may not be widely published, related andrastin-type meroterpenoids exhibit absorbance maxima around 206 nm and 310 nm.[2][3] Therefore, a diode array detector (DAD) set to monitor this range is recommended for initial analyses.

Q3: My peak for Andrastin D is tailing. What are the common causes and solutions?

A3: Peak tailing is a common issue in HPLC and can be caused by several factors:

• Secondary Interactions: Residual silanol groups on the silica-based column packing can interact with polar functional groups on the analyte. Using an end-capped column or adding a competitive base to the mobile phase can mitigate this.

• Mobile Phase pH: If the mobile phase pH is close to the pKa of Andrastin D, it can exist in both ionized and non-ionized forms, leading to tailing. Adjusting the mobile phase pH to be at least 2 units away from the analyte's pKa can improve peak shape.[4][5]

• Column Overload: Injecting too much sample can lead to peak distortion. Try diluting your sample and reinjecting.[6][7]

• Column Contamination or Degradation: The column may be contaminated with strongly retained compounds or the stationary phase may be degrading. Flushing the column with a strong solvent or replacing it may be necessary.

Q4: How can I improve the resolution between Andrastin D and other closely eluting compounds?

A4: To improve resolution, you can try the following:

• Optimize the Mobile Phase: Adjust the gradient slope. A shallower gradient will increase the run time but can significantly improve the separation of closely eluting peaks. You can also experiment with different organic modifiers (e.g., methanol instead of acetonitrile) as this can alter the selectivity.[8]

• Change the Stationary Phase: If optimizing the mobile phase is insufficient, using a column with a different stationary phase (e.g., a phenyl-hexyl or a polar-embedded phase) can provide different selectivity.

• Adjust the Temperature: Increasing the column temperature can decrease the mobile phase viscosity and improve efficiency, potentially leading to better resolution. However, be mindful of the thermal stability of your analyte.

• Decrease the Flow Rate: A lower flow rate can increase the efficiency of the separation, but it will also increase the analysis time.[9]

Q5: What should I do if I observe a high backpressure in my HPLC system?

A5: High backpressure is typically caused by a blockage in the system. Common culprits include:

• Blocked Column Frit: Particulate matter from the sample or mobile phase can clog the inlet frit of the column. Backflushing the column (if the manufacturer allows) or replacing the frit can resolve this.[7]

• Precipitation in the System: If the sample is not fully soluble in the mobile phase, it can precipitate and cause a blockage. Ensure your sample is fully dissolved in a solvent compatible with the mobile phase.

• Contaminated Guard Column: If you are using a guard column, it may be clogged and need replacement.

• Blockage in Tubing or Injector: Check for any crimped tubing or blockages in the injector port.

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
No Peaks	No injection occurred	Check autosampler/injector for proper operation.
Detector is off or not set to the correct wavelength	Verify detector is on and set to an appropriate wavelength (e.g., 206 nm or 310 nm).
Compound is not eluting	The mobile phase may be too weak. Increase the organic solvent percentage.
Peak Tailing	Secondary silanol interactions	Use a column with end-capping. Add a small amount of a competing base (e.g., triethylamine) to the mobile phase. Adjust mobile phase pH.[4][6]
Column overload	Dilute the sample.[6][7]
Column void or contamination	Replace the column or guard column.[6]
Peak Fronting	Sample solvent is stronger than the mobile phase	Dissolve the sample in the initial mobile phase or a weaker solvent.
Sample overload	Dilute the sample.[10]
Split Peaks	Partially blocked column frit	Backflush the column (if permissible) or replace the frit.[7]
Column void	A void has formed at the head of the column. Replace the column.
Broad Peaks	High extra-column volume	Use shorter, narrower ID tubing between the injector, column, and detector.[4]
Column contamination or aging	Clean the column with a strong solvent wash sequence or replace the column.
Low flow rate	Increase the flow rate, but be aware this may decrease resolution.[10]
Irreproducible Retention Times	Inconsistent mobile phase preparation	Prepare fresh mobile phase, ensuring accurate measurements and thorough mixing.[10]
Column not equilibrated	Ensure the column is adequately equilibrated with the initial mobile phase conditions before each injection.[10]
Fluctuating column temperature	Use a column oven to maintain a constant temperature.

Experimental Protocols

Example HPLC Method for Andrastin Analogues

This protocol is based on methods used for the separation of similar andrastin-type meroterpenoids and serves as a starting point for optimizing Andrastin D separation.[2][3]

1. Instrumentation and Column:

• HPLC system with a binary pump, autosampler, and a diode array detector (DAD).

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm particle size).

2. Mobile Phase Preparation:

• Mobile Phase A: HPLC-grade water with 0.1% formic acid.

• Mobile Phase B: HPLC-grade acetonitrile with 0.1% formic acid.

• Degas both mobile phases prior to use.

3. Chromatographic Conditions:

Parameter	Value
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30 °C
Detection Wavelengths	206 nm and 310 nm
Gradient Program	See table below

4. Gradient Elution Program:

Time (minutes)	% Mobile Phase A	% Mobile Phase B
0	90	10
30	5	95
35	5	95
36	90	10
45	90	10

Visualizations

Caption: General workflow for HPLC analysis of Andrastin D.

Caption: Decision tree for troubleshooting peak tailing.

References

• 1. researchgate.net [researchgate.net]
• 2. New Andrastin-Type Meroterpenoids from the Marine-Derived Fungus Penicillium sp - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. chromtech.com [chromtech.com]
• 5. mastelf.com [mastelf.com]
• 6. gmpinsiders.com [gmpinsiders.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. asdlib.org [asdlib.org]
• 9. pharmaguru.co [pharmaguru.co]
• 10. HPLC Troubleshooting Guide [scioninstruments.com]

Technical Support Center: Andrastin D Cross-Reactivity in Immunoassays

This guide provides researchers, scientists, and drug development professionals with a centralized resource for understanding and addressing potential cross-reactivity of Andrastin D in immunoassays.

Frequently Asked Questions (FAQs)

Q1: What is Andrastin D and where does it come from?

Andrastin D is a meroterpenoid, a type of chemical compound that originates from both polyketide and terpene pathways. It possesses a 3-oxo steroid structure.[1] It is known to be a metabolite produced by various fungi of the Penicillium genus, such as Penicillium roqueforti, which is commonly used in the production of blue-veined cheeses.[1][2][3] Consequently, Andrastin D can be found as a contaminant in various biological and environmental samples.

Q2: Why does Andrastin D cause cross-reactivity in immunoassays?

Cross-reactivity in immunoassays occurs when an antibody binds to a molecule that is structurally similar to the intended target analyte.[4][5] Andrastin D has an androstane skeleton, a core structure shared by many steroid hormones.[6][7] This structural similarity can lead to the antibody incorrectly recognizing and binding to Andrastin D, resulting in inaccurate, often falsely elevated, measurements of the target analyte.[8] The ligand selectivity of an immunoassay is limited by the structural similarity of epitopes on different molecules.[9][10]

Q3: Which types of immunoassays are most susceptible to this interference?

Competitive immunoassays are particularly vulnerable to cross-reactivity from small molecules like Andrastin D.[11][12] In these formats, the analyte in the sample competes with a labeled version of the analyte for a limited number of antibody binding sites. If Andrastin D is present, it will also compete for these sites, leading to an inaccurate signal. Sandwich (immunometric) assays are generally less affected by this type of interference but are not entirely immune if the cross-reacting molecule is present at very high concentrations.[11][12]

Q4: What are the common signs of Andrastin D cross-reactivity in my experimental results?

Common indicators of potential cross-reactivity include:

• Unexpectedly High Analyte Concentrations: Samples show significantly higher levels of the target analyte than biologically plausible.

• Poor Correlation with Other Methods: Results from your immunoassay do not align with data from more specific methods like liquid chromatography-tandem mass spectrometry (LC-MS/MS).[8]

• Inconsistent Results Upon Dilution: A non-linear response when performing a serial dilution of the sample may indicate the presence of an interfering substance.

• Discrepancy with Clinical or Physiological State: The immunoassay results do not match the expected physiological state of the sample source.

Troubleshooting Guide

If you suspect Andrastin D or another compound is causing cross-reactivity in your immunoassay, follow this troubleshooting workflow.

Caption: A step-by-step workflow for troubleshooting immunoassay interference.

Experimental Protocols & Mitigation Strategies

When cross-reactivity is confirmed, several strategies can be employed to minimize or eliminate the interference.[9][10]

Protocol: Specificity Testing

This experiment directly assesses the cross-reactivity of your immunoassay with Andrastin D.

Objective: To quantify the percentage of cross-reactivity caused by Andrastin D.

Materials:

• Your complete immunoassay kit (antibodies, buffers, substrate, etc.)

• Andrastin D standard of known purity and concentration.

• The standard for the target analyte of your assay.

• Microplate reader.

Methodology:

• Prepare Standards:

  • Create a standard curve for your target analyte as per the assay protocol. This will be used to determine the 50% binding point (IC50).

  • Prepare a serial dilution of the Andrastin D standard in the assay buffer. The concentration range should be wide enough to potentially produce a full inhibition curve.

• Run the Assay:

  • In a microplate, run the standard curve for your target analyte in duplicate.

  • In separate wells, run the serial dilutions of Andrastin D in duplicate.

  • Follow the immunoassay protocol for incubation times, washing steps, and signal development.

• Data Analysis:

  • Plot the standard curve for the target analyte and determine its IC50 (the concentration that displaces 50% of the labeled antigen).

  • Plot the inhibition curve for Andrastin D and determine its IC50.

  • Calculate the percent cross-reactivity using the following formula: % Cross-Reactivity = (IC50 of Target Analyte / IC50 of Andrastin D) x 100

Interpretation of Results:

% Cross-Reactivity	Interpretation	Recommended Action
> 10%	High Interference: Significant impact on results.	Mitigation is strongly recommended (e.g., SPE, new Ab).
1% - 10%	Moderate Interference: May affect accuracy.	Consider mitigation if high precision is required.
< 1%	Low/Negligible Interference: Unlikely to impact results.	Proceed with the assay, but note the potential.

Mitigation Strategy: Sample Purification via Solid-Phase Extraction (SPE)

Isolating the target analyte from interfering substances like Andrastin D before running the immunoassay can be highly effective.[9][10]

Objective: To remove Andrastin D from the sample matrix prior to analysis.

Principle: SPE separates components of a mixture based on their physical and chemical properties. A reverse-phase SPE cartridge (e.g., C18) can be used to separate a more polar steroid hormone (analyte) from a less polar interfering compound like Andrastin D.

General Protocol (must be optimized for your specific analyte):

• Cartridge Conditioning: Activate a C18 SPE cartridge by washing with a non-polar solvent (e.g., methanol), followed by an equilibration step with a polar solvent (e.g., water or assay buffer).

• Sample Loading: Load the sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with a weak solvent mixture designed to elute weakly bound, highly polar compounds while retaining the analyte and Andrastin D.

• Analyte Elution: Use a slightly stronger solvent mixture to selectively elute your target analyte, leaving the more non-polar Andrastin D bound to the cartridge.

• Interferent Elution (Optional): Use a strong, non-polar solvent (e.g., methanol or acetonitrile) to elute Andrastin D and clean the cartridge.

• Analysis: The collected fraction containing the purified analyte can then be analyzed using the immunoassay.

Mitigation Strategy: Antibody Selection and Assay Optimization

• Choose a High-Specificity Antibody: The most direct way to avoid cross-reactivity is to use a highly specific antibody.[5] Monoclonal antibodies are generally more specific than polyclonal antibodies because they recognize a single epitope.[5] When developing or selecting an assay, review the manufacturer's cross-reactivity data thoroughly.

• Adjust Assay Conditions: In some cases, adjusting the kinetic or equilibrium conditions of the assay can favor the binding of the intended analyte over the cross-reactant.[9][10] This can involve modifying incubation times, temperature, or buffer pH. Reducing contact times can favor high-affinity (antibody-analyte) interactions while minimizing low-affinity interference.[5]

Caption: Structural similarity between a target analyte and Andrastin D.

References

• 1. Andrastin D | C26H36O5 | CID 10477690 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Andrastins A-D, Penicillium roqueforti Metabolites consistently produced in blue-mold-ripened cheese - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. An Introduction To Immunoassay Interference | Blog | Biosynth [biosynth.com]
• 5. gyrosproteintechnologies.com [gyrosproteintechnologies.com]
• 6. Andrastin D, novel protein farnesyltransferase inhibitor produced by Penicillium sp. FO-3929 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Andrastins A-C, new protein farnesyltransferase inhibitors produced by Penicillium sp. FO-3929. II. Structure elucidation and biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Approaches to minimizing interference by cross-reacting molecules in immunoassays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. academic.oup.com [academic.oup.com]
• 11. researchgate.net [researchgate.net]
• 12. Hormone Immunoassay Interference: A 2021 Update - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Target Validation of Farnesyltransferase in Oncology: A Comparative Guide to Andrastin D

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of Andrastin D, a natural product inhibitor of farnesyltransferase (FTase), within the context of oncology drug development. Farnesyltransferase has been a compelling target in cancer therapy due to its critical role in the post-translational modification of the oncogenic Ras protein and other key signaling molecules. This document summarizes the available experimental data for Andrastin D, compares it with other well-known farnesyltransferase inhibitors (FTIs), and provides detailed experimental protocols to aid in the design and interpretation of related research.

Introduction to Farnesyltransferase Inhibition in Oncology

Farnesyltransferase (FTase) is a key enzyme that catalyzes the attachment of a farnesyl group to a cysteine residue at the C-terminus of target proteins, a process known as farnesylation. This lipid modification is crucial for the proper membrane localization and function of numerous proteins involved in cellular growth, proliferation, and survival.[1] One of the most critical substrates of FTase is the Ras protein, which is frequently mutated in various human cancers, leading to constitutive activation of downstream signaling pathways that drive tumorigenesis.[1][2]

Inhibition of FTase presents a rational strategy to disrupt aberrant Ras signaling and, consequently, cancer cell growth. Farnesyltransferase inhibitors (FTIs) are a class of drugs designed to block this enzymatic activity.[3] While initially developed to target Ras, it is now understood that the anticancer effects of FTIs are also mediated through the inhibition of farnesylation of other proteins, such as RhoB, which is involved in apoptosis.[4]

Andrastin D is a meroterpenoid natural product isolated from Penicillium species that has been identified as an inhibitor of farnesyltransferase.[5][6] This guide will delve into the available data on Andrastin D and its potential as a therapeutic agent in oncology.

Comparative Performance of Farnesyltransferase Inhibitors

While specific quantitative data for Andrastin D is limited in the public domain, data for the closely related Andrastin A, B, and C provide insights into the potential potency of this compound class.[7] For a comprehensive comparison, this section includes data for established FTIs, Lonafarnib and Tipifarnib.

Table 1: In Vitro Farnesyltransferase Inhibitory Activity

Compound	IC50 (µM)	Source Organism/Type	Reference
Andrastin A	24.9	Penicillium sp. FO-3929	[7]
Andrastin B	47.1	Penicillium sp. FO-3929	[7]
Andrastin C	13.3	Penicillium sp. FO-3929	[7]
Andrastin D	Data not available	Penicillium sp. FO-3929	[5][6]
Lonafarnib	0.0019	Synthetic	[3]
Tipifarnib	0.0008	Synthetic	[3]

Table 2: In Vitro Anticancer Activity of Andrastin Analogs and Other FTIs

Compound	Cell Line	Cancer Type	GI50/IC50 (µM)	Reference
Penimeroterpenoid A (Andrastin analog)	A549	Human Lung Carcinoma	82.61	[8]
HCT116	Human Colon Carcinoma	78.63	[8]
SW480	Human Colon Carcinoma	95.54	[8]
Lonafarnib	Multiple	Various	nM to low µM range	[3]
Tipifarnib	Multiple	Various	nM to low µM range	[3]

Note: Data for Andrastin D's direct anticancer activity is not currently available in published literature. The data for Penimeroterpenoid A, a newly identified andrastin-type meroterpenoid, is provided to give an indication of the potential activity of this class of compounds.

Table 3: In Vivo Efficacy of Farnesyltransferase Inhibitors in Xenograft Models

Compound	Xenograft Model	Cancer Type	Efficacy	Reference
Andrastin D	Data not available	-	Data not available
Lonafarnib	Various	Various	Tumor growth inhibition	[3]
Tipifarnib	Various	Various	Tumor growth inhibition	[3]

Note: While in vivo studies for Lonafarnib and Tipifarnib have been extensively reported, similar preclinical data for Andrastin D is not publicly available.

Signaling Pathways and Experimental Workflows

Farnesyltransferase and the Ras Signaling Pathway

FTase plays a pivotal role in the activation of the Ras signaling cascade. The diagram below illustrates the canonical Ras pathway and the point of intervention for FTase inhibitors like Andrastin D.

Caption: The Ras signaling pathway and the inhibitory action of Andrastin D on Farnesyltransferase.

Experimental Workflow for Evaluating FTase Inhibitors

The following diagram outlines a typical workflow for the preclinical evaluation of a novel FTase inhibitor like Andrastin D.

Caption: A generalized workflow for the preclinical validation of a farnesyltransferase inhibitor.

Detailed Experimental Protocols

Farnesyltransferase Inhibition Assay (In Vitro)

This protocol is adapted from commercially available kits and is suitable for determining the IC50 value of a test compound like Andrastin D.

Materials:

• Recombinant human farnesyltransferase (FTase)

• Farnesyl pyrophosphate (FPP)

• Fluorescently labeled peptide substrate (e.g., Dansyl-GCVLS)

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.5, 50 mM ZnCl2, 20 mM KCl, 5 mM DTT)

• Test compound (Andrastin D) dissolved in DMSO

• Control inhibitor (e.g., Lonafarnib)

• 96-well black microplate

• Fluorescence plate reader

Procedure:

• Prepare serial dilutions of Andrastin D and the control inhibitor in DMSO.

• In the microplate, add 2 µL of each inhibitor dilution to the respective wells. Include wells with DMSO only as a no-inhibitor control.

• Add 48 µL of a master mix containing assay buffer, FTase, and the fluorescent peptide substrate to each well.

• Initiate the reaction by adding 50 µL of a solution containing FPP in assay buffer to all wells.

• Incubate the plate at 37°C for 60 minutes, protected from light.

• Measure the fluorescence intensity at an appropriate excitation/emission wavelength (e.g., 340 nm/485 nm for a dansyl-labeled substrate).

• Calculate the percentage of inhibition for each concentration of the test compound relative to the no-inhibitor control.

• Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a sigmoidal dose-response curve.

Cancer Cell Viability Assay (In Vitro)

This protocol can be used to determine the GI50 (concentration for 50% growth inhibition) of Andrastin D against a panel of cancer cell lines.

Materials:

• Human cancer cell lines (e.g., A549, HCT116, SW480)

• Complete cell culture medium

• Andrastin D dissolved in DMSO

• Positive control cytotoxic drug (e.g., Doxorubicin)

• 96-well clear microplates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or similar viability reagent

• DMSO

• Microplate reader

Procedure:

• Seed the cancer cells in 96-well plates at an appropriate density and allow them to adhere overnight.

• Prepare serial dilutions of Andrastin D and the positive control drug in cell culture medium.

• Remove the old medium from the cells and add 100 µL of the medium containing the different concentrations of the test compounds. Include wells with medium and DMSO as a vehicle control.

• Incubate the plates for 72 hours at 37°C in a humidified CO2 incubator.

• Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

• Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell growth inhibition for each concentration relative to the vehicle control.

• Determine the GI50 value by plotting the percentage of growth inhibition against the logarithm of the compound concentration.

Human Tumor Xenograft Model (In Vivo)

This protocol provides a general framework for evaluating the in vivo efficacy of Andrastin D.

Materials:

• Immunocompromised mice (e.g., athymic nude or SCID mice)

• Human cancer cell line known to form tumors in mice (e.g., HCT116)

• Andrastin D formulated for in vivo administration (e.g., in a solution of PEG400, Tween 80, and saline)

• Vehicle control solution

• Positive control drug (e.g., a standard-of-care chemotherapeutic for the chosen cancer type)

• Calipers for tumor measurement

Procedure:

• Subcutaneously inject a suspension of the cancer cells into the flank of each mouse.

• Monitor the mice until tumors reach a palpable size (e.g., 100-200 mm³).

• Randomize the mice into treatment groups (vehicle control, Andrastin D, positive control).

• Administer the treatments according to a predetermined schedule (e.g., daily or every other day) via an appropriate route (e.g., oral gavage or intraperitoneal injection).

• Measure the tumor dimensions with calipers every 2-3 days and calculate the tumor volume.

• Monitor the body weight of the mice as an indicator of toxicity.

• Continue the treatment for a specified period (e.g., 21 days) or until the tumors in the control group reach a predetermined endpoint.

• At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., western blotting, immunohistochemistry).

• Analyze the data by comparing the tumor growth in the treatment groups to the vehicle control group.

Conclusion and Future Directions

Andrastin D and its analogs represent a promising class of natural product-derived farnesyltransferase inhibitors. While the available data, particularly for Andrastin A, B, and C, demonstrates their potential to inhibit FTase, a comprehensive evaluation of Andrastin D is still required. Future research should focus on:

• Determining the specific IC50 of Andrastin D against farnesyltransferase.

• Conducting in vitro screening of Andrastin D against a broad panel of cancer cell lines to identify sensitive histologies.

• Performing in vivo efficacy studies in relevant xenograft models to validate its anticancer activity.

• Undertaking direct comparative studies of Andrastin D with clinically relevant FTIs like Lonafarnib and Tipifarnib.

• Investigating the potential for drug resistance and exploring combination strategies.

• Conducting preclinical toxicology studies to establish a safety profile.

Addressing these knowledge gaps will be crucial in determining the therapeutic potential of Andrastin D as a novel agent for oncology. The experimental protocols provided in this guide offer a framework for researchers to systematically investigate and validate this promising natural product.

References

• 1. The Biosynthetic Gene Cluster for Andrastin A in Penicillium roqueforti - PMC [pmc.ncbi.nlm.nih.gov]
• 2. xn--9kr57xk9fjp6a.com [xn--9kr57xk9fjp6a.com]
• 3. researchgate.net [researchgate.net]
• 4. Preclinical phase II studies in human tumor xenografts: a European multicenter follow-up study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Andrastins A-C, new protein farnesyltransferase inhibitors produced by Penicillium sp. FO-3929. I. Producing strain, fermentation, isolation, and biological activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. New Andrastin-Type Meroterpenoids from the Marine-Derived Fungus Penicillium sp - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Andrastin D and Other Meroterpenoids as Farnesyltransferase Inhibitors

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of Andrastin D and other related meroterpenoids, focusing on their activity as farnesyltransferase inhibitors and their cytotoxic effects. The information is intended to assist researchers in evaluating these compounds for potential therapeutic applications.

Executive Summary

Andrastin D, a meroterpenoid produced by Penicillium species, is a known inhibitor of farnesyltransferase, a key enzyme in the post-translational modification of Ras proteins, which are frequently mutated in human cancers.[1] This guide compares the farnesyltransferase inhibitory activity of Andrastin D's close analogs—Andrastin A, B, and C—and explores the cytotoxic potential of andrastin-type meroterpenoids against various cancer cell lines. While specific quantitative data for Andrastin D's bioactivity is limited in publicly available literature, this analysis draws comparisons from closely related compounds to provide a valuable perspective.

Comparative Biological Activity

The primary mechanism of action for the andrastin family of meroterpenoids is the inhibition of farnesyltransferase (FTase). This enzyme catalyzes the attachment of a farnesyl group to the C-terminus of Ras proteins, a critical step for their localization to the cell membrane and subsequent activation of downstream signaling pathways involved in cell proliferation and survival. Inhibition of FTase can thus disrupt these oncogenic signaling cascades.

Farnesyltransferase Inhibition

Compound	IC50 (µM) vs. Farnesyltransferase	Source
Andrastin A	24.9	[2]
Andrastin B	47.1	[2]
Andrastin C	13.3	[2]
Andrastin D	Data not available

Table 1: Comparative Farnesyltransferase Inhibitory Activity of Andrastin Analogs.

Cytotoxicity Against Cancer Cell Lines

Direct cytotoxic data for Andrastin D against cancer cell lines is not available in the reviewed literature. However, a study on newly discovered andrastin-type meroterpenoids, such as penimeroterpenoid A, provides insight into the potential anti-cancer activity of this class of compounds.

Compound	Cell Line	IC50 (µM)	Source
Penimeroterpenoid A	A549 (Lung Carcinoma)	82.61 ± 3.71	[3]
HCT116 (Colon Cancer)	78.63 ± 2.85	[3]
SW480 (Colon Cancer)	95.54 ± 1.46	[3]
Andrastin A	Data not available
Andrastin B	Data not available
Andrastin C	Data not available
Andrastin D	Data not available
Cisplatin (Control)	A549 (Lung Carcinoma)	14.91 ± 0.28	[3]
HCT116 (Colon Cancer)	20.22 ± 1.29	[3]
SW480 (Colon Cancer)	27.71 ± 0.90	[3]

Table 2: Comparative Cytotoxicity of Andrastin-Type Meroterpenoids.

Signaling Pathway and Experimental Workflow

Ras Farnesylation and Inhibition by Andrastins

The following diagram illustrates the post-translational modification of the Ras protein and the inhibitory action of andrastin-type meroterpenoids on farnesyltransferase.

Caption: Inhibition of Ras farnesylation by andrastin meroterpenoids.

Experimental Workflow for Cytotoxicity Screening

The MTT assay is a standard colorimetric assay for assessing cell metabolic activity and, by extension, cytotoxicity. The workflow for evaluating the cytotoxic effects of meroterpenoids is depicted below.

Caption: Workflow of the MTT assay for cytotoxicity assessment.

Experimental Protocols

Farnesyltransferase Inhibition Assay (Non-Radioactive, Fluorometric Method)

This protocol is adapted from commercially available farnesyltransferase inhibitor screening kits.[1][4][5][6]

1. Principle: This assay measures the transfer of a farnesyl group from farnesyl pyrophosphate (FPP) to a fluorescently labeled peptide substrate. The enzymatic reaction results in a change in the fluorescence properties of the peptide, which can be quantified to determine FTase activity. Inhibitors of FTase will reduce the rate of this reaction, leading to a decrease in the fluorescence signal.

2. Materials:

• Recombinant human farnesyltransferase

• Farnesyl pyrophosphate (FPP)

• Dansylated peptide substrate (e.g., Dansyl-GCVLS)

• Assay Buffer (e.g., 50 mM Tris-HCl, pH 7.5, 50 mM ZnCl2, 20 mM KCl, 5 mM MgCl2, 1 mM DTT)

• Test compounds (Andrastin D and other meroterpenoids) dissolved in a suitable solvent (e.g., DMSO)

• 96-well black microplate

• Fluorescence microplate reader

3. Method:

• Prepare a reaction mixture containing assay buffer, FPP, and the dansylated peptide substrate.

• Add the test compounds at various concentrations to the wells of the microplate. Include a positive control (no inhibitor) and a negative control (no enzyme).

• Initiate the reaction by adding farnesyltransferase to each well.

• Incubate the plate at 37°C for a specified period (e.g., 30-60 minutes).

• Stop the reaction (if necessary, depending on the kit instructions).

• Measure the fluorescence intensity at the appropriate excitation and emission wavelengths (e.g., Ex/Em = 340/550 nm).

• Calculate the percentage of inhibition for each compound concentration relative to the positive control.

• Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the compound concentration and fitting the data to a dose-response curve.

Cytotoxicity Assay (MTT Assay)

This protocol is a standard method for assessing cell viability.[7][8][9]

1. Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is based on the ability of mitochondrial dehydrogenases in viable cells to reduce the yellow tetrazolium salt MTT to purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells and can be quantified by measuring the absorbance of the solubilized crystals.

2. Materials:

• Cancer cell lines (e.g., A549, HCT116, SW480)

• Complete cell culture medium

• Test compounds (Andrastin D and other meroterpenoids)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• 96-well clear microplate

• Microplate reader

3. Method:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Remove the medium and add fresh medium containing various concentrations of the test compounds. Include a vehicle control (e.g., DMSO) and a positive control (e.g., cisplatin).

• Incubate the cells for 48-72 hours at 37°C in a humidified atmosphere with 5% CO2.

• After the incubation period, add 10-20 µL of MTT solution to each well and incubate for an additional 2-4 hours.

• Carefully remove the medium containing MTT.

• Add 100-150 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Gently shake the plate for 15 minutes to ensure complete dissolution.

• Measure the absorbance at a wavelength of approximately 570 nm using a microplate reader.

• Calculate the percentage of cell viability for each treatment relative to the vehicle control.

• Determine the IC50 value by plotting the percentage of cell viability against the logarithm of the compound concentration and fitting the data to a dose-response curve.

Conclusion

Andrastin D and its analogs represent a promising class of meroterpenoids with potential as farnesyltransferase inhibitors. While quantitative data for Andrastin D itself is currently limited, the available information on related compounds suggests that this family warrants further investigation. The provided experimental protocols offer a framework for researchers to conduct their own comparative studies to elucidate the specific biological activities of Andrastin D and other novel meroterpenoids. Future studies should focus on determining the precise IC50 values of Andrastin D for both farnesyltransferase inhibition and cytotoxicity against a broad panel of cancer cell lines to fully assess its therapeutic potential.

References

• 1. bioassaysys.com [bioassaysys.com]
• 2. Andrastins A-C, new protein farnesyltransferase inhibitors produced by Penicillium sp. FO-3929. I. Producing strain, fermentation, isolation, and biological activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. New Andrastin-Type Meroterpenoids from the Marine-Derived Fungus Penicillium sp - PMC [pmc.ncbi.nlm.nih.gov]
• 4. bioassaysys.com [bioassaysys.com]
• 5. CD Farnesyltransferase Activity Assay Kit - CD Biosynsis [biosynsis.com]
• 6. THP Life Science Webshop - EnzyFluo™ Farnesyltransferase Activity Assay Kit [lifescience.thp.at]
• 7. MTT Assay Protocol for Cell Viability and Proliferation [merckmillipore.com]
• 8. broadpharm.com [broadpharm.com]
• 9. MTT (Assay protocol [protocols.io]

Assessing the Therapeutic Potential of Andrastin D in Oncology: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive assessment of the therapeutic potential of Andrastin D, a naturally derived farnesyltransferase inhibitor, in the context of oncological research. By comparing its performance with other well-documented farnesyltransferase inhibitors (FTIs), Lonafarnib and Tipifarnib, this document aims to provide a clear, data-driven perspective for researchers and professionals in the field of drug development. The information is presented through comparative data tables, detailed experimental protocols, and visualizations of key biological pathways and experimental workflows.

Introduction to Andrastin D and Farnesyltransferase Inhibition

Andrastin D is a meroterpenoid compound isolated from Penicillium species that has been identified as a potent inhibitor of protein farnesyltransferase (PFTase).[1][2] PFTase is a critical enzyme in the post-translational modification of several proteins, most notably the Ras family of small GTPases (H-Ras, K-Ras, and N-Ras).[3][4] These proteins play a central role in signal transduction pathways that regulate cell proliferation, differentiation, and survival. Oncogenic mutations in RAS genes, which are present in approximately 25% of all human cancers, lead to constitutively active Ras proteins, driving uncontrolled cell growth.[3][4]

By inhibiting farnesyltransferase, Andrastin D prevents the attachment of a farnesyl lipid group to Ras proteins. This farnesylation is essential for the localization of Ras to the plasma membrane, a prerequisite for its signaling activity.[3] Consequently, inhibition of this process can disrupt aberrant signaling and impede tumor cell proliferation. Other FTIs, such as Lonafarnib and Tipifarnib, have been extensively studied in preclinical and clinical settings, providing a valuable benchmark for evaluating the potential of Andrastin D.[5][6][7]

Comparative In Vitro Efficacy

The anti-proliferative activity of Andrastin D has been evaluated in several human cancer cell lines. The following table summarizes the available half-maximal inhibitory concentration (IC50) values for Andrastin D and provides a comparison with the clinically evaluated FTIs, Lonafarnib and Tipifarnib. It is important to note that these values are compiled from different studies and direct head-to-head comparisons under identical experimental conditions are limited.

Compound	Cell Line	Cancer Type	IC50 (µM)	Reference
Andrastin D	A549	Lung Carcinoma	82.61 ± 3.71
HCT116	Colon Carcinoma	78.63 ± 2.85
SW480	Colon Carcinoma	95.54 ± 1.46
Lonafarnib	SMMC-7721	Hepatocellular Carcinoma	20.29	[8]
QGY-7703	Hepatocellular Carcinoma	20.35	[8]
Caco-2	Colorectal Adenocarcinoma	5.68	[9]
MCF-7	Breast Cancer	0.05	[10]
Tipifarnib	NCI-H2369	Mesothelioma	0.0162	[11]
SNU-398	Hepatocellular Carcinoma	0.0591	[11]
Daoy	Medulloblastoma	0.0820	[11]
Jurkat	T-cell Leukemia	< 0.1	[12]
RPMI-8402	T-cell Leukemia	< 0.1	[12]

Note: The IC50 values for Lonafarnib against H-Ras, K-Ras, and N-Ras farnesyltransferase activity in cell-free assays are 1.9 nM, 5.2 nM, and 2.8 nM, respectively.[9][10] Tipifarnib exhibits an IC50 of 0.6 nM against farnesyltransferase in a cell-free assay.[13]

Mechanism of Action: The Ras Signaling Pathway

Andrastin D exerts its anti-cancer effects by inhibiting farnesyltransferase, thereby disrupting the Ras signaling cascade. The following diagram illustrates the key components of this pathway and the point of intervention for farnesyltransferase inhibitors.

Caption: The Ras signaling pathway and the inhibitory action of Andrastin D.

Experimental Protocols

To ensure the reproducibility and rigorous evaluation of Andrastin D and its analogs, detailed experimental protocols are essential.

In Vitro Cytotoxicity Assay (MTT Assay)

This protocol is adapted from standard MTT assay procedures and can be used to determine the IC50 values of Andrastin D and other FTIs.

Materials:

• Human cancer cell lines (e.g., A549, HCT116, SW480)

• Complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS)

• Andrastin D, Lonafarnib, Tipifarnib (dissolved in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a 5% CO2 humidified atmosphere.

• Compound Treatment: Prepare serial dilutions of Andrastin D and comparator compounds in culture medium. Replace the medium in the wells with 100 µL of medium containing the desired concentrations of the test compounds. Include a vehicle control (DMSO) and a no-cell control (medium only).

• Incubation: Incubate the plate for 48-72 hours at 37°C in a 5% CO2 incubator.

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Determine the IC50 value by plotting the percentage of viability against the log of the compound concentration and fitting the data to a sigmoidal dose-response curve.

In Vivo Xenograft Tumor Model

This protocol describes a general procedure for evaluating the in vivo efficacy of Andrastin D in a mouse xenograft model. Specific parameters may need to be optimized for the chosen cell line and animal strain.

Materials:

• Human cancer cells (e.g., HCT116)

• Immunocompromised mice (e.g., athymic nude or SCID mice), 6-8 weeks old

• Andrastin D formulated for in vivo administration (e.g., in a solution of DMSO, Cremophor EL, and saline)

• Vehicle control solution

• Calipers for tumor measurement

Procedure:

• Tumor Cell Implantation: Subcutaneously inject 1-5 x 10^6 cancer cells in 100-200 µL of a suitable medium (e.g., Matrigel/PBS mixture) into the flank of each mouse.

• Tumor Growth Monitoring: Monitor the mice regularly for tumor formation. Once tumors reach a palpable size (e.g., 50-100 mm³), randomize the mice into treatment and control groups (n=8-10 mice per group).

• Drug Administration: Administer Andrastin D (at various doses) and the vehicle control to the respective groups via an appropriate route (e.g., intraperitoneal injection or oral gavage) on a predetermined schedule (e.g., daily or every other day for 2-3 weeks).

• Tumor Measurement: Measure the tumor dimensions with calipers every 2-3 days and calculate the tumor volume using the formula: Volume = (Length x Width²) / 2.

• Monitoring: Monitor the body weight and general health of the mice throughout the study as an indicator of toxicity.

• Endpoint: At the end of the study (e.g., when tumors in the control group reach a predetermined size), euthanize the mice and excise the tumors for further analysis (e.g., weight measurement, histological examination, or biomarker analysis).

• Data Analysis: Compare the tumor growth rates and final tumor volumes between the treatment and control groups to determine the anti-tumor efficacy of Andrastin D.

Experimental and Logical Workflow

The assessment of a novel anti-cancer agent like Andrastin D follows a logical progression from in vitro characterization to in vivo validation.

Caption: A generalized workflow for the preclinical assessment of Andrastin D.

Conclusion and Future Directions

Andrastin D demonstrates clear potential as an anti-cancer agent through its inhibition of farnesyltransferase. The available in vitro data indicates its ability to inhibit the proliferation of various cancer cell lines. However, a comprehensive evaluation of its therapeutic potential requires further investigation.

Key future research directions include:

• Direct Comparative Studies: Head-to-head in vitro studies comparing Andrastin D with Lonafarnib, Tipifarnib, and standard-of-care chemotherapeutics across a broader panel of cancer cell lines, particularly those with known RAS mutation status.

• In Vivo Efficacy Studies: Comprehensive in vivo studies using xenograft and potentially patient-derived xenograft (PDX) models to determine the anti-tumor efficacy, optimal dosing schedule, and toxicity profile of Andrastin D.

• Mechanism of Action Studies: Deeper investigation into the downstream effects of Andrastin D on the Ras signaling pathway and other potential off-target effects.

• Combination Therapies: Exploring the synergistic potential of Andrastin D in combination with other targeted therapies or conventional chemotherapy to overcome potential resistance mechanisms.

The data and protocols presented in this guide provide a solid foundation for researchers to design and execute further studies to fully elucidate the therapeutic potential of Andrastin D in oncology.

References

• 1. Andrastin D, novel protein farnesyltransferase inhibitor produced by Penicillium sp. FO-3929 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Farnesyltransferase inhibitors. Preclinical development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Pre-clinical development of farnesyltransferase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Preclinical and clinical evaluation of farnesyltransferase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Farnesyltransferase inhibitors: an overview of the results of preclinical and clinical investigations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. aacrjournals.org [aacrjournals.org]
• 8. Synergistic effect of farnesyl transferase inhibitor lonafarnib combined with chemotherapeutic agents against the growth of hepatocellular carcinoma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. medchemexpress.com [medchemexpress.com]
• 10. selleckchem.com [selleckchem.com]
• 11. Drug: Tipifarnib - Cancerrxgene - Genomics of Drug Sensitivity in Cancer [cancerrxgene.org]
• 12. Identification of tipifarnib sensitivity biomarkers in T-cell acute lymphoblastic leukemia and T-cell lymphoma - PMC [pmc.ncbi.nlm.nih.gov]
• 13. selleckchem.com [selleckchem.com]

Safety & Regulatory Compliance

Personal protective equipment for handling Andrastin D

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of Andrastin D, a farnesyltransferase inhibitor with potential applications in drug development. Given its mechanism of action, Andrastin D should be handled as a potentially cytotoxic compound. The following procedures are designed to ensure the safety of laboratory personnel and the integrity of experimental work.

Personal Protective Equipment (PPE) and Engineering Controls

Due to its potential cytotoxic nature, a comprehensive approach to exposure prevention is mandatory when working with Andrastin D. This involves a combination of engineering controls and appropriate personal protective equipment.

Engineering Controls:

All manipulations of solid Andrastin D or solutions containing it should be performed in a designated containment device to minimize the risk of aerosol generation and inhalation.

• Chemical Fume Hood: For general preparation of solutions and non-volatile manipulations.

• Class II Biological Safety Cabinet (BSC): Recommended for procedures with a higher risk of aerosolization, such as when working with cell cultures.

Personal Protective Equipment (PPE):

A standard PPE ensemble for handling cytotoxic compounds should be worn at all times when working with Andrastin D.

• Gloves: Double gloving with nitrile gloves is required. Gloves should be changed immediately if contaminated.

• Eye Protection: Chemical safety goggles or a full-face shield must be worn.

• Lab Coat: A dedicated, disposable gown with long sleeves and tight cuffs is mandatory to prevent skin contact.

• Respiratory Protection: A NIOSH-approved respirator (e.g., N95) should be used when handling the solid compound outside of a containment device or when there is a risk of aerosol generation.

Quantitative Data Summary

Property	Data (for Andrastin A)	Source
Molecular Formula	C₂₈H₃₈O₇	[1][2]
Molecular Weight	486.6 g/mol	[1][2]
Appearance	Solid
Solubility	Soluble in Ethanol, Methanol, DMSO, and Dimethylformamide	[1]
Storage Temperature	-20°C
Toxicity	Should be considered hazardous. Avoid ingestion, inhalation, and contact with skin, eyes, or clothing.
In Vitro Cytotoxicity	Inhibits survival of Caco-2 cells with an IC₅₀ of >50 µg/ml.	[1]

Experimental Protocols

The following are step-by-step procedures for the safe handling of Andrastin D in a laboratory setting.

Preparation of Stock Solutions

• Preparation: Before starting, ensure the chemical fume hood or BSC is clean and decontaminated. Gather all necessary materials, including the vial of Andrastin D, appropriate solvent (e.g., DMSO), and sterile, sealed vials for the stock solution.

• Donning PPE: Put on all required PPE as described above (double gloves, safety goggles, disposable gown, and respirator if needed).

• Weighing: If working with the solid form, carefully weigh the required amount of Andrastin D in a tared, disposable weigh boat inside the containment device.

• Dissolution: Transfer the weighed solid to a sterile vial. Using a calibrated pipette, add the appropriate volume of solvent to achieve the desired stock concentration. Cap the vial securely and vortex gently until the solid is completely dissolved.

• Labeling and Storage: Clearly label the vial with the compound name, concentration, date, and your initials. Store the stock solution at -20°C.

• Decontamination and Disposal: Decontaminate all surfaces in the containment device. Dispose of all contaminated disposable items (e.g., weigh boat, pipette tips, gloves) in a designated cytotoxic waste container.

Use in Cell Culture Experiments

• Preparation: Work within a Class II BSC that has been decontaminated.

• Thawing: Thaw the Andrastin D stock solution at room temperature.

• Dilution: Prepare the final working concentration by diluting the stock solution in the appropriate cell culture medium.

• Treatment: Add the diluted Andrastin D solution to your cell cultures.

• Incubation: Return the treated cell cultures to the incubator.

• Decontamination and Disposal: All materials that have come into contact with Andrastin D, including pipette tips, culture plates, and media, must be disposed of as cytotoxic waste.

Operational and Disposal Plan

A comprehensive plan for the entire lifecycle of Andrastin D in the laboratory is essential for safety and compliance.

Receiving and Storage

• Receiving: Upon receipt, inspect the package for any signs of damage or leakage.

• Storage: Store the container in a clearly labeled, secondary container in a designated, secure location at -20°C.

Spill Management

• Alerting Personnel: In case of a spill, immediately alert others in the vicinity.

• Evacuation: If the spill is large or involves a significant amount of aerosolized powder, evacuate the area.

• PPE: Don appropriate PPE, including a respirator, before attempting to clean the spill.

• Containment: For liquid spills, cover with absorbent pads. For solid spills, gently cover with damp absorbent pads to avoid raising dust.

• Cleanup: Using forceps, carefully collect all contaminated materials and place them in a cytotoxic waste container.

• Decontamination: Clean the spill area with an appropriate decontaminating solution, followed by a thorough rinse with water.

• Disposal: All cleanup materials must be disposed of as cytotoxic waste.

Disposal

All waste generated from the handling of Andrastin D must be treated as cytotoxic waste.

• Solid Waste: All contaminated consumables (gloves, gowns, pipette tips, vials, etc.) must be placed in a designated, sealed, and clearly labeled cytotoxic waste container.

• Liquid Waste: Contaminated liquid waste (e.g., cell culture media) should be collected in a sealed, labeled container and disposed of according to institutional guidelines for chemical waste.

• Final Disposal: All cytotoxic waste must be disposed of through a licensed hazardous waste disposal service, typically via incineration.

Visualized Workflow for Safe Handling of Andrastin D

Caption: Workflow for the safe handling of Andrastin D.

References

• 1. caymanchem.com [caymanchem.com]
• 2. scbt.com [scbt.com]